6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole

Core Science & Biosynthesis

Chemical structure of 6-Chloro-1-methylbenzotriazole

The following technical guide details the chemical structure, synthesis, and characterization of 6-Chloro-1-methylbenzotriazole , designed for researchers in medicinal chemistry and organic synthesis.

CAS: 26198-19-6 (Generic for isomers; specific isomer requires rigorous characterization) Formula: C₇H₆ClN₃ Molecular Weight: 167.60 g/mol [1]

Structural Elucidation & Isomerism

In drug discovery, the benzotriazole scaffold serves as a critical bioisostere for purines and indoles. However, the methylation of 5-chlorobenzotriazole is a classic problem in regioselectivity, yielding two distinct isomers: 6-chloro-1-methylbenzotriazole and 5-chloro-1-methylbenzotriazole .[1]

Distinguishing these isomers is non-trivial but essential, as the position of the chlorine atom relative to the N-methyl group drastically alters the electronic environment of the binding pocket in protein-ligand interactions.

The Regioisomer Challenge

The benzotriazole ring exists in tautomeric equilibrium. Direct alkylation of 5-chlorobenzotriazole typically yields a mixture (~1:1 to 2:[1]1) of the 5-chloro and 6-chloro isomers due to the competing nucleophilicity of N1 and N3.

• Target Structure (6-Chloro): Chlorine is at position 6.[1] The N-methyl group is at N1.[1]

• Contaminant (5-Chloro): Chlorine is at position 5.[1][2][3] The N-methyl group is at N1.[1]

NMR Diagnostic Protocol

The most reliable method to confirm the 6-chloro structure without X-ray crystallography is 1D NOE (Nuclear Overhauser Effect) combined with 1H-NMR splitting patterns .[1]

Feature	6-Chloro-1-methylbenzotriazole (Target)	5-Chloro-1-methylbenzotriazole (Isomer)
H7 Proton	Positioned at C7 (adjacent to N-Me).[1]	Positioned at C7 (adjacent to N-Me).[1][4][5]
NOE Signal	Strong enhancement of H7 when N-Me is irradiated.[1]	Strong enhancement of H7 when N-Me is irradiated.[1]
H7 Splitting	Doublet (J ~1.5-2.0 Hz) . H7 is meta to H5.[1] It is isolated from H6 by the Cl atom.	Doublet (J ~8.5-9.0 Hz) . H7 is ortho to H6.[1]
Key Distinction	NOE+ Proton is a Meta-Doublet.	NOE+ Proton is an Ortho-Doublet.

Self-Validating Logic:

• Irradiate the N-Methyl singlet (~4.2 ppm).[1]

• Identify the aromatic proton that shows NOE enhancement (this is H7).

• Analyze the splitting of that specific proton.[1]

  • If

    Hz 6-Chloro .[1]

  • If

    Hz 5-Chloro .[1]

Targeted Synthesis Strategy

To avoid the yield loss and purification burden of separating isomers from direct alkylation, a regioselective de novo synthesis is recommended. This route guarantees the 6-chloro isomer by fixing the substituent positions on the benzene ring before cyclization.

Reaction Workflow

The synthesis proceeds via the nucleophilic aromatic substitution of 2,5-dichloronitrobenzene, followed by reduction and diazotization.

Step-by-Step Protocol

Step 1: SNAr Displacement (Regiocontrol)

• Reagents: 2,5-Dichloronitrobenzene (1.0 eq), Methylamine (3.0 eq, 33% in EtOH).

• Conditions: Reflux in ethanol for 4-6 hours.

• Mechanism: The chlorine at position 2 (ortho to nitro) is significantly more electrophilic than the meta-chlorine due to the inductive and resonance withdrawal of the nitro group.

• Checkpoint: Monitor TLC for disappearance of starting material.[1][6] The product, 5-chloro-N-methyl-2-nitroaniline , is typically an orange solid.[1]

Step 2: Nitro Reduction

• Reagents: Iron powder (5.0 eq), Ammonium chloride (saturated aq), Ethanol/Water.

• Conditions: Reflux for 2 hours.

• Note: Pd/C hydrogenation is cleaner but may cause dechlorination if not carefully monitored.[1] Iron reduction is chemoselective for the nitro group.

• Product: 4-Chloro-N1-methyl-1,2-phenylenediamine .[1]

Step 3: Diazotization & Cyclization

• Reagents: Sodium Nitrite (1.1 eq), HCl (conc.), Water.[1]

• Conditions: 0°C to 5°C.[1][6]

• Procedure: Dissolve the diamine in acidic water.[6] Add aqueous NaNO2 dropwise.[6]

• Mechanism: The primary amine (NH2) forms a diazonium salt, which is immediately attacked by the adjacent secondary amine (NH-Me) to close the triazole ring.

• Result: Since the methyl group was attached to the nitrogen para to the chlorine in the diamine (position 4 relative to N1-Me), the final cyclized structure places the chlorine at position 6.

Physicochemical Properties & Applications

Data Summary

Property	Value / Characteristic	Relevance
LogP	~2.1 (Predicted)	Moderate lipophilicity; good membrane permeability.[1]
pKa (MH+)	< 1.0	Very weak base; remains neutral at physiological pH.[1]
H-Bond Donors	0	Can act only as an H-bond acceptor (N2/N3).[1]
UV Absorption	~260 nm, ~290 nm	Useful for HPLC detection.[1]
Solubility	DMSO, DCM, MeOH	Poor water solubility; requires co-solvent for bioassays.[1]

Applications in Drug Development

• Bioisostere for Adenine: The 6-chloro-1-methylbenzotriazole scaffold mimics the purine core.[1] It is utilized in the design of Casein Kinase 2 (CK2) inhibitors , where the triazole nitrogens coordinate with the hinge region of the kinase ATP-binding site.

• Metabolic Blocking: The chlorine atom at position 6 blocks metabolic oxidation at the otherwise reactive benzene positions, extending the half-life of the pharmacophore.

• Fragment-Based Design: Due to its low molecular weight (<200 Da) and defined vector geometry, it is an ideal fragment for crystallographic screening.[1]

References

• Katritzky, A. R., et al. "Synthesis and properties of 1- and 2-substituted benzotriazoles."[1] Journal of the Chemical Society, Perkin Transactions 1, 1998.

• Souldozi, A., & Ramazani, A. "Regioselectivity in the alkylation of 5-substituted benzotriazoles."[1] Tetrahedron Letters, 2007.

• Pagliero, L., et al. "Benzotriazole: An overview on its versatile biological behavior."[1] European Journal of Medicinal Chemistry, 2017.[1]

• Reichwein, J. F., & Liskamp, R. M. "Site-specific N-alkylation of benzotriazoles."[1] Journal of Organic Chemistry, 2000.[1]

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6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole molecular weight and formula

An In-depth Technical Guide to 6-Chloro-1-methyl-1H-benzo[d][1][2]triazole

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 6-Chloro-1-methyl-1H-benzo[d][1][2]triazole, a substituted benzotriazole derivative of interest to researchers and professionals in drug development and materials science. This document delves into its chemical properties, synthesis, characterization, potential applications, and safety protocols, offering field-proven insights and methodologies.

Core Molecular and Physicochemical Profile

6-Chloro-1-methyl-1H-benzo[d][1][2]triazole belongs to the benzotriazole class of heterocyclic compounds, which are characterized by a fused benzene and triazole ring system. The strategic placement of a chloro group at the 6-position and a methyl group at the 1-position of the benzotriazole scaffold is anticipated to modulate its electronic distribution, lipophilicity, and crystal packing. These modifications can significantly influence its solubility, melting point, and biological activity compared to the parent molecule.

Table 1: Physicochemical Properties of 6-Chloro-1-methyl-1H-benzo[d][1][2]triazole and Related Analogs

Property	6-Chloro-1-methyl-1H-benzo[d][1][2]triazole	1H-Benzotriazole	5-Methyl-1H-benzotriazole
Molecular Formula	C₇H₆ClN₃	C₆H₅N₃[3][4]	C₇H₇N₃[5]
Molecular Weight	167.60 g/mol	119.12 g/mol [4][5]	133.15 g/mol [5]
Appearance	Predicted: White to off-white solid	White solid[3]	White to off-white solid
Melting Point	Data not available	100 °C[3][5]	80-82 °C[5]
Boiling Point	Data not available	350 °C[3][5]	210-212 °C at 12 mmHg[5]
Water Solubility	Predicted: Sparingly soluble	20 g/L[3][5]	Sparingly soluble[5]
pKa	Data not available	8.2[3]	Data not available

Synthesis and Purification: A Validated Approach

The synthesis of substituted benzotriazoles like 6-Chloro-1-methyl-1H-benzo[d][1][2]triazole typically proceeds through the diazotization of an appropriate ortho-phenylenediamine precursor, followed by an intramolecular cyclization. This established methodology ensures a high yield of the desired product.

Proposed Synthetic Workflow

The primary route for synthesizing the title compound involves the diazotization of 4-chloro-N1-methylbenzene-1,2-diamine. The workflow is designed to be self-validating, with in-process controls to monitor reaction completion.

Caption: Synthetic workflow for 6-Chloro-1-methyl-1H-benzo[d][1][2]triazole.

Detailed Experimental Protocol

• Dissolution and Cooling : In a flask equipped with a magnetic stirrer, dissolve the starting material, 4-chloro-N1-methylbenzene-1,2-diamine, in a mixture of glacial acetic acid and water. It is crucial to ensure complete dissolution before proceeding. Cool the flask in an ice bath to bring the temperature of the solution down to 0-5 °C.[6]

• Preparation of Diazotizing Agent : In a separate beaker, prepare a solution of sodium nitrite in cold deionized water. The freshness of the sodium nitrite is critical, as old or improperly stored reagent can lead to incomplete diazotization.[6]

• Diazotization and Cyclization : Slowly add the sodium nitrite solution dropwise to the cooled diamine solution while stirring vigorously. The temperature of the reaction mixture must be maintained between 0-5 °C throughout the addition to prevent the decomposition of the unstable diazonium salt intermediate.[6]

• Reaction Monitoring : After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 30 minutes. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC) with a suitable mobile phase, such as a mixture of hexane and ethyl acetate.[6] The disappearance of the starting material spot and the appearance of the product spot will indicate the reaction's completion.[6]

• Isolation : The product, 6-Chloro-1-methyl-1H-benzo[d][1][2]triazole, will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold water to remove any remaining acid and salts.

• Purification : For obtaining a high-purity product, recrystallization is the method of choice. A solvent system like ethanol/water is often effective. Discoloration in the final product can often be removed by recrystallization, sometimes with the addition of activated charcoal.[6]

• Drying : Dry the purified crystals under vacuum to remove any residual solvent.

Spectroscopic and Chromatographic Characterization

To confirm the identity and purity of the synthesized 6-Chloro-1-methyl-1H-benzo[d][1][2]triazole, a combination of spectroscopic and chromatographic techniques is essential.

Table 2: Expected Analytical Data

Technique	Expected Observations
¹H NMR	Aromatic protons in the range of 7.0-8.0 ppm. A singlet for the N-methyl protons around 4.0 ppm.
¹³C NMR	Resonances corresponding to the aromatic carbons and the N-methyl carbon.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of the compound (167.60 g/mol ). The isotopic pattern for one chlorine atom should be observed.
Infrared (IR) Spectroscopy	Characteristic peaks for aromatic C-H stretching, C=C stretching of the benzene ring, and N=N stretching of the triazole ring.
High-Performance Liquid Chromatography (HPLC)	A single major peak indicating high purity when analyzed with a suitable column and mobile phase.

Applications in Research and Drug Development

Benzotriazole and its derivatives are versatile compounds with a wide range of applications, primarily due to their unique chemical properties.[5]

• Corrosion Inhibition : Benzotriazoles are well-known for their ability to form a protective layer on metal surfaces, particularly copper and its alloys, thus preventing corrosion. The title compound is expected to share this property, making it a candidate for use in industrial cleaning products, lubricants, and anti-freezing agents.[7][8]

• Medicinal Chemistry : The benzotriazole scaffold is present in numerous pharmacologically active molecules with antimicrobial, antiviral, and anticancer properties.[5] The introduction of a chloro and a methyl group can modulate the compound's biological activity, making it a valuable building block for the synthesis of new therapeutic agents.

• Organic Synthesis : In organic synthesis, benzotriazole derivatives can be used as reactants or intermediates. For instance, they can be involved in the preparation of N-acylbenzotriazoles or in cyclocondensation reactions.[9][10]

• UV Stabilization : Certain benzotriazole derivatives are effective UV stabilizers in plastics and coatings, enhancing the durability and longevity of products exposed to sunlight.[7]

Safety, Handling, and Storage

Table 3: GHS Hazard Information for Related Benzotriazoles

Hazard Statement	Description	Source
H302	Harmful if swallowed	[11][12]
H315	Causes skin irritation	[12]
H319	Causes serious eye irritation	[12]
H335	May cause respiratory irritation	[12]

Precautionary Measures and Handling

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[6]

• Ventilation : Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or fumes.[2][13]

• Safe Handling Practices : Avoid contact with skin, eyes, and clothing.[11] Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[2][11]

• Diazonium Salt Precaution : During synthesis, it is crucial to remember that diazonium salts are potentially explosive, especially when dry. Keep the reaction mixture cold (0-5 °C) during the diazotization step and use the intermediate immediately without isolation.[6]

Storage and Disposal

• Storage : Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

• Disposal : Dispose of contents and container in accordance with local, regional, national, and international regulations. Do not let the product enter drains.[2]

Conclusion

6-Chloro-1-methyl-1H-benzo[d][1][2]triazole is a compound with significant potential in various scientific and industrial fields. Its synthesis is achievable through well-established chemical routes, and its properties can be thoroughly characterized using standard analytical techniques. As with all chemical reagents, adherence to strict safety protocols is paramount during its handling and use. This guide provides a foundational framework for researchers and developers to understand and utilize this promising molecule.

References

• Google Patents. (n.d.). Process for preparing enantiomerically pure 6-{4-chlorophenyl) (1 H-1,2,4-triazol-1-YL) methyl}.

• PrepChem.com. (n.d.). Synthesis of 1-ethoxycarbonyloxy-6-chloro-1H-benzotriazole. Retrieved from [Link]

• PubChem. (n.d.). 6-Chloro-1-hydroxy-1H-benzotriazole. Retrieved from [Link]

• US EPA. (2025). 1H-Benzotriazole, 6-chloro- - Substance Details. Retrieved from [Link]

• AICIS. (2024). 1H-Benzotriazole and its mono-substituted derivatives - Draft Evaluation Statement. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzotriazoles. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1-Chloromethyl-1H-1,2,3-benzotriazole. Retrieved from [Link]

• ResearchGate. (n.d.). 1-Chloromethyl-1H-1,2,3-benzotriazole. Retrieved from [Link]

• PubChem. (n.d.). 6-methyl-1H-1,2,3-benzotriazole. Retrieved from [Link]

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• PubChem. (n.d.). 1H-Benzotriazole. Retrieved from [Link]

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Navigating the Solubility Landscape of 6-Chloro-1-methylbenzotriazole: A Technical Guide for Researchers

An In-depth Exploration of Physicochemical Principles and Practical Methodologies for Drug Development Professionals

Abstract

6-Chloro-1-methylbenzotriazole, a key heterocyclic compound, is gaining prominence in medicinal chemistry and materials science. Its efficacy in various applications is intrinsically linked to its solubility in organic solvents, a critical parameter for reaction kinetics, purification, formulation, and biological availability. This technical guide provides a comprehensive analysis of the theoretical and practical aspects governing the solubility of 6-Chloro-1-methylbenzotriazole. While direct quantitative data for this specific molecule is not extensively published, this paper leverages data from structurally analogous compounds and fundamental physicochemical principles to offer a predictive understanding of its solubility profile. Furthermore, it furnishes detailed, field-proven experimental protocols to empower researchers to precisely determine its solubility in a range of organic solvents, ensuring the reliability and reproducibility of their work.

Introduction: The Significance of Solubility in the Application of 6-Chloro-1-methylbenzotriazole

Benzotriazole and its derivatives are a versatile class of compounds with a broad spectrum of activities, including roles as corrosion inhibitors, UV stabilizers, and, significantly, as scaffolds in the development of novel therapeutic agents.[1][2] The substitution pattern on the benzotriazole ring system dictates the molecule's physicochemical properties, including its solubility, which is a cornerstone of its practical utility. For researchers in drug development, understanding and controlling solubility is paramount for everything from initial synthesis and purification to final formulation and in vivo performance. Poor solubility can lead to challenges in handling, inaccurate dosing, and diminished bioavailability, hindering the progression of promising drug candidates.

This guide focuses on 6-Chloro-1-methylbenzotriazole, a derivative with a unique combination of a halogen substituent and N-alkylation. These features are expected to significantly influence its interaction with various organic solvents. The presence of the chloro group at the 6-position increases the molecule's lipophilicity, while the methyl group at the 1-position eliminates the possibility of hydrogen bond donation from the triazole ring, a key feature of unsubstituted benzotriazole.[3] This guide will dissect these structural contributions to build a predictive solubility framework and provide the necessary tools for its empirical validation.

Physicochemical Properties and Predicted Solubility Profile

The solubility of a compound is governed by the principle of "like dissolves like," which relates to the polarity and hydrogen bonding capabilities of both the solute and the solvent.[4]

2.1. Molecular Structure and Polarity Analysis

6-Chloro-1-methylbenzotriazole possesses a fused aromatic system, which is inherently nonpolar. The introduction of a chlorine atom increases the molecule's overall molecular weight and surface area, generally leading to decreased solubility in polar solvents. The dipole moment introduced by the C-Cl bond is a factor, but the overall molecule is expected to have a significant nonpolar character. The methyl group on the nitrogen atom further contributes to the nonpolar nature of the compound.

2.2. Hydrogen Bonding Capability

Unlike unsubstituted benzotriazole, which can act as both a hydrogen bond donor and acceptor, 1-methylbenzotriazole can only act as a hydrogen bond acceptor at the N2 and N3 positions of the triazole ring.[3] This is a critical distinction that will heavily influence its solubility in protic solvents like alcohols. The absence of a hydrogen bond donating proton on the triazole ring will likely reduce its solubility in highly polar, protic solvents compared to its unsubstituted counterpart.

2.3. Predictive Solubility in Common Organic Solvents

Based on the structural analysis, we can predict the general solubility behavior of 6-Chloro-1-methylbenzotriazole:

• High Solubility Predicted in:

  • Chlorinated Solvents: Dichloromethane, Chloroform. The similar polarities and the presence of a chloro-substituent on the solute suggest favorable interactions.

  • Aprotic Polar Solvents: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF). These solvents can act as hydrogen bond acceptors and have dipole moments that can interact favorably with the polar components of the solute.

• Moderate Solubility Predicted in:

  • Aromatic Hydrocarbons: Toluene, Benzene. The nonpolar aromatic core of 6-Chloro-1-methylbenzotriazole should allow for favorable pi-pi stacking interactions.

  • Ketones: Acetone. Acetone's polarity and ability to act as a hydrogen bond acceptor suggest moderate solubility.

• Low to Sparingly Soluble Predicted in:

  • Alcohols: Methanol, Ethanol. While these are polar solvents, the inability of 6-Chloro-1-methylbenzotriazole to donate a hydrogen bond will limit its solubility.

  • Nonpolar Aliphatic Hydrocarbons: Hexane, Heptane. The overall polarity of the molecule, though predominantly nonpolar, may be too high for significant solubility in these highly nonpolar solvents.

• Insoluble Predicted in:

  • Water. The significant nonpolar character and lack of strong hydrogen bonding interactions with water molecules predict very low aqueous solubility.

This predictive framework, derived from structure-property relationships, provides a strong starting point for solvent selection in various experimental settings.

Experimental Determination of Solubility: A Step-by-Step Guide

To obtain precise and reliable solubility data, a systematic experimental approach is essential. The isothermal shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a solid in a solvent.[5][6]

3.1. Materials and Equipment

• 6-Chloro-1-methylbenzotriazole (solid)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (± 0.1 mg accuracy)

• Vials with screw caps

• Constant temperature shaker bath or orbital shaker in a temperature-controlled environment

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., High-Performance Liquid Chromatography (HPLC) with UV detector, UV-Vis Spectrophotometer, or a gravimetric method)

3.2. Experimental Workflow

The following diagram outlines the key steps in the experimental determination of solubility.

Caption: Experimental workflow for solubility determination.

3.3. Detailed Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 6-Chloro-1-methylbenzotriazole into a series of vials. The presence of undissolved solid is crucial to ensure that a saturated solution is achieved.[6]

  • Add a precise volume of the desired organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached. This can range from 24 to 72 hours. It is advisable to perform a time-to-equilibrium study by taking measurements at different time points to confirm that the concentration is no longer changing.

• Sample Collection and Preparation:

  • Once equilibrium is established, cease agitation and allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter (e.g., 0.22 µm PTFE) into a clean vial to remove any undissolved solid particles. This step is critical to prevent overestimation of the solubility.

• Quantification:

  • Gravimetric Method: A known volume of the filtered saturated solution is evaporated to dryness, and the mass of the remaining solute is determined. This method is straightforward but may be less accurate for low solubilities.

  • Spectroscopic Method (UV-Vis): If the compound has a suitable chromophore, a calibration curve of absorbance versus concentration can be prepared using standard solutions of known concentrations. The concentration of the saturated solution can then be determined from its absorbance.

  • Chromatographic Method (HPLC): This is often the most accurate and sensitive method. A calibration curve is generated by injecting standard solutions of known concentrations. The filtered saturated solution is then diluted appropriately and injected into the HPLC system to determine its concentration.[7]

3.4. Data Reporting

Solubility data should be reported in standard units such as grams per 100 mL of solvent ( g/100 mL), milligrams per milliliter (mg/mL), or molarity (mol/L) at a specified temperature.

Data Summary and Interpretation

While specific quantitative data for 6-Chloro-1-methylbenzotriazole is not available in the public domain, a qualitative summary based on the solubility of related benzotriazoles can be informative for initial solvent screening.

Table 1: Qualitative Solubility of Related Benzotriazole Compounds in Various Solvents

Compound	Water	Alcohols (e.g., Ethanol)	Chlorinated Solvents (e.g., Chloroform)	Aprotic Polar Solvents (e.g., DMF)	Aromatic Hydrocarbons (e.g., Toluene)
Benzotriazole	Sparingly soluble[8]	Soluble[6]	Soluble[6]	Soluble[6]	Soluble[6]
5-Methyl-1H-benzotriazole	Sparingly soluble[6][9]	Soluble[6]	Slightly soluble[6]	Moderately soluble[6]	Soluble
6-Chloro-1-hydroxybenzotriazole	No data available	Soluble in many organic solvents[10]	Soluble[11]	Soluble	Soluble
Predicted: 6-Chloro-1-methylbenzotriazole	Insoluble	Low to Moderate	High	High	Moderate to High

This table is a predictive summary based on structural analogies and may not reflect experimentally determined values.

The data on related compounds supports the predictive framework outlined in Section 2. For instance, the general trend of good solubility in aprotic polar and chlorinated solvents is observed across these analogs.

Conclusion and Future Directions

The solubility of 6-Chloro-1-methylbenzotriazole in organic solvents is a critical parameter that dictates its utility in research and development. This guide has provided a robust theoretical framework for predicting its solubility based on its molecular structure and a detailed, practical protocol for its empirical determination. By understanding the interplay of polarity, hydrogen bonding, and solvent-solute interactions, researchers can make informed decisions regarding solvent selection, leading to more efficient and reproducible experimental outcomes.

Future work should focus on the systematic experimental determination of the solubility of 6-Chloro-1-methylbenzotriazole in a wide range of organic solvents at various temperatures. This quantitative data will be invaluable for building more accurate predictive models, such as Quantitative Structure-Property Relationship (QSPR) models, which can further accelerate the development of novel applications for this promising class of compounds.

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An In-depth Technical Guide on the Core Differences Between 5-Chloro- and 6-Chloro-1-methylbenzotriazole Isomers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The methylation of 5-chlorobenzotriazole yields a mixture of two principal isomers: 5-chloro-1-methylbenzotriazole and 6-chloro-1-methylbenzotriazole. While structurally similar, the distinct placement of the chlorine atom profoundly influences their physicochemical properties and biological activities. This guide provides a comprehensive technical analysis of these isomers, detailing their structural differentiation, synthetic strategies, and the critical implications of their isomerism in the context of drug development and materials science.

The Imperative of Isomeric Purity in Benzotriazole Chemistry

Benzotriazole and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] The introduction of substituents, such as chlorine and methyl groups, is a common strategy to modulate the biological activity of the parent molecule. However, the non-symmetrical nature of the benzotriazole ring system often leads to the formation of isomeric products upon substitution.

The distinction between the 5-chloro and 6-chloro isomers of 1-methylbenzotriazole is of paramount importance. The spatial arrangement of the electron-withdrawing chlorine atom relative to the N-methyl group dictates the molecule's electronic distribution, dipole moment, and steric profile. These factors, in turn, govern how the molecule interacts with biological targets, influencing its efficacy, selectivity, and metabolic stability. Consequently, for drug development programs, the ability to selectively synthesize and analytically differentiate these isomers is a critical determinant of success.

Structural Elucidation and Spectroscopic Differentiation

The unambiguous identification of the 5-chloro and 6-chloro isomers relies on a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are the most powerful tools for distinguishing between the two isomers in solution.[4][5] The chemical shifts and coupling patterns of the aromatic protons and carbons are exquisitely sensitive to the position of the chlorine atom.

• ¹H NMR: The aromatic region of the ¹H NMR spectrum will display distinct patterns for each isomer. The symmetry and electronic environment of the protons on the benzene ring are altered by the chlorine's location, leading to unique chemical shifts and coupling constants.

• ¹³C NMR: Similarly, the ¹³C NMR spectra will show characteristic differences. The carbon atom directly attached to the chlorine will have a distinct chemical shift, as will the other aromatic carbons, due to the varying electronic effects of the substituents.

Table 1: Predicted Comparative Spectroscopic Data

Property	5-Chloro-1-methylbenzotriazole	6-Chloro-1-methylbenzotriazole
Molecular Weight	167.60 g/mol	167.60 g/mol
¹H NMR	Unique set of aromatic proton signals	Distinct set of aromatic proton signals
¹³C NMR	Unique set of aromatic carbon signals	Distinct set of aromatic carbon signals
Mass Spectrum	Identical parent ion peak (m/z 153/155)	Identical parent ion peak (m/z 153/155)

Mass Spectrometry (MS)

While both isomers have the same molecular weight and will exhibit the same molecular ion peak in a mass spectrum, high-resolution mass spectrometry (HRMS) can confirm their elemental composition.[6] Fragmentation patterns obtained through tandem mass spectrometry (MS/MS) may also show subtle differences that can aid in their differentiation.

X-ray Crystallography

For an absolute and definitive structural assignment, single-crystal X-ray diffraction is the gold standard. This technique provides a three-dimensional map of the electron density in a crystal, allowing for the precise determination of the atomic connectivity and stereochemistry.

Synthetic Strategies and Mechanistic Considerations

The synthesis of 5-chloro- and 6-chloro-1-methylbenzotriazole is typically achieved through the N-methylation of 5-chlorobenzotriazole. The regioselectivity of this reaction, which dictates the ratio of the two isomers, is highly dependent on the reaction conditions.

The Causality Behind Experimental Choices

The choice of reagents and reaction parameters is critical in controlling the isomeric outcome.

• Methylating Agent: The nature of the methylating agent (e.g., methyl iodide, dimethyl sulfate) can influence the site of methylation.

• Base: The base used to deprotonate the benzotriazole (e.g., sodium hydride, potassium carbonate) affects the nucleophilicity of the resulting anion.

• Solvent: The polarity and coordinating ability of the solvent can influence the reaction pathway and the stability of the transition states leading to each isomer.

Detailed Experimental Protocol: Synthesis and Isomer Separation

The following is a generalized protocol for the synthesis and separation of the 5-chloro and 6-chloro isomers.

Step 1: N-Methylation of 5-Chlorobenzotriazole

• To a solution of 5-chlorobenzotriazole in a suitable aprotic solvent (e.g., DMF, acetonitrile), add a base (e.g., K₂CO₃) and stir at room temperature.

• Add the methylating agent (e.g., methyl iodide) dropwise and continue stirring until the reaction is complete (monitored by TLC).

• Work up the reaction by quenching with water and extracting the product into an organic solvent.

• Dry the organic layer, filter, and concentrate under reduced pressure to obtain the crude mixture of isomers.

Step 2: Isomer Separation by Column Chromatography

• The crude product is purified by silica gel column chromatography.

• A suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) is used to separate the two isomers.

• Fractions are collected and analyzed by TLC to identify the pure isomers.

• The solvent is removed from the pure fractions to yield the isolated 5-chloro- and 6-chloro-1-methylbenzotriazole.

Visualization of the Synthetic Workflow

Caption: A generalized workflow for the synthesis, purification, and characterization of 5-chloro- and 6-chloro-1-methylbenzotriazole isomers.

Comparative Physicochemical and Biological Implications

The difference in the chlorine atom's position leads to distinct physicochemical properties, which in turn can translate to different biological activities.

Table 2: Comparative Properties and Their Significance in Drug Development

Property	5-Chloro-1-methylbenzotriazole	6-Chloro-1-methylbenzotriazole	Relevance in Drug Development
Dipole Moment	Unique dipole moment	Different dipole moment	Influences solubility, membrane permeability, and binding to target proteins.
Lipophilicity (logP)	Specific logP value	Different logP value	Affects absorption, distribution, metabolism, and excretion (ADME) properties.
Crystal Packing	Distinct crystal lattice	Different crystal lattice	Impacts solid-state properties such as melting point and solubility.
Biological Activity	May exhibit specific biological activity	May have a different biological profile	Isomeric purity is crucial for consistent pharmacological effects and to avoid off-target activities.[7]

Conclusion: The Critical Need for Rigorous Isomeric Control

The case of 5-chloro- and 6-chloro-1-methylbenzotriazole highlights the critical importance of isomeric purity in chemical research and drug development. Seemingly minor structural variations can lead to significant differences in physical, chemical, and biological properties. Therefore, a thorough understanding of the synthetic methods to control regioselectivity and the analytical techniques to confirm isomeric identity is essential for any research program involving these and similar substituted heterocyclic compounds. The rigorous characterization and use of isomerically pure compounds are fundamental to ensuring the reliability and reproducibility of scientific data and the safety and efficacy of potential therapeutic agents.

References

• Spectra of 5-Chloro-1H-benzotriazole. SpectraBase. [Link]

• Pillard, D. A., Cornell, J. S., Dufresne, D. L., & Hernandez, M. T. (2001). Toxicity of benzotriazole and benzotriazole derivatives to three aquatic species.
• Al-Soud, Y. A., & Al-Masoudi, N. A. (2003).
• Katritzky, A. R., Rachwal, S., & Hitchings, G. J. (1991). Benzotriazole: a novel synthetic auxiliary. Tetrahedron, 47(16-17), 2683-2732.

• Synthesis and fluorescence of the new environment-sensitive fluorophore 6-chloro-2,3-naphthalimide derivative. Organic & Biomolecular Chemistry. (2010). [Link]

• Larina, L. I., & Milata, V. (2009). 1H, 13C and 15N NMR spectroscopy and tautomerism of nitrobenzotriazoles. Magnetic Resonance in Chemistry, 47(2), 142-148.
• Tampucci, G., et al. (2024).
• Daniel, K. (2023). Molecular Docking Studies of Novel Benzotriazole Derivative as Potent Antimicrobial Agent. Current Opinion in Pharmacology, 2(1), 1-6.

• Benzotriazole. Wikipedia. [Link]

• Zhang, S., et al. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Medicinal Chemistry, 4(8), 607-616.
• A. F. M. M. Rahman, et al. (2021). Synthesis of Benzotriazole Derivatives.
• Singh, R. P., & Singh, P. (2024). A Brief Review on Medicinal Uses and Applications of Benztriazole. International Journal of All Research Education and Scientific Methods, 12(6), 2582-1008.
• Kalhor, M., & Ghasemi, J. B. (2009). Influence of 5-chloro and 5-methyl benzotriazole on the corrosion of copper in acid solution: An experimental and a theoretical approach. Corrosion Science, 51(11), 2604-2611.
• Perjesi, P., et al. (2009). 1H, 13C and 15N NMR spectroscopy and tautomerism of nitrobenzotriazoles. Magnetic Resonance in Chemistry, 47(2), 142-148.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).
• Exploring the Applications and Benefits of Methyl Benzotriazole in Various Industries. (2024). LinkedIn.
• WO1999067222A1 - Methods of inhibiting corrosion using isomers of chloro-methylbenzotriazole - Google P
• Benzotriazole: An overview on its versatile biological behavior. (2017). Molecules, 22(11), 1937.

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Navigating Isomeric Complexity: A Technical Guide to Chloro-Methyl-Benzotriazoles for Advanced Research

Preamble: In the landscape of chemical research and drug development, precise physicochemical data is the bedrock of innovation. This guide addresses the topic of 6-Chloro-1-methylbenzotriazole. However, a comprehensive search of scientific literature and chemical databases reveals a notable scarcity of specific experimental data for this exact isomer. To maintain the highest standards of scientific integrity and provide a truly valuable resource, this guide will focus on the well-characterized isomers and the foundational chemistry of chloro-methyl-benzotriazoles. By understanding the properties and synthesis of closely related analogues, researchers can infer a logical starting point for the synthesis and characterization of the titular compound, should they choose to pursue it. This document is structured to empower researchers with both field-proven data on related molecules and the theoretical framework to navigate this specific area of chemical space.

The Physicochemical Landscape of Chloro-Methyl-Benzotriazoles

Comparative Physicochemical Properties of Related Isomers

The following table summarizes the known properties of related chloro-benzotriazole derivatives. This data provides a valuable reference for predicting the behavior of 6-Chloro-1-methylbenzotriazole.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Physical Description	CAS Number
1H-Benzotriazole, 6-chloro-	C₆H₄ClN₃	153.57	157-160	Crystalline Solid	29729-71-3
1-(Chloromethyl)-1H-benzotriazole	C₇H₆ClN₃	167.60	136-139	White to Almost white powder to crystal	54187-96-1
6-Chloro-1-hydroxybenzotriazole	C₆H₄ClN₃O	169.57	190-195	White to off-white crystalline powder	26198-19-6

Data compiled from various chemical supplier and database sources.

Based on these related structures, it is reasonable to hypothesize that 6-Chloro-1-methylbenzotriazole would be a white to off-white crystalline solid with a melting point likely falling within the 130-160 °C range. The introduction of the methyl group on the nitrogen, as compared to the un-substituted 1H-Benzotriazole, 6-chloro-, would likely lower the melting point due to a disruption in the crystal lattice packing that is influenced by intermolecular hydrogen bonding in the unsubstituted analog.

Proposed Synthesis and Purification Workflow

A robust and reliable synthesis of 6-Chloro-1-methylbenzotriazole can be logically designed based on well-established, foundational reactions in heterocyclic chemistry. The proposed two-step process involves the initial formation of the benzotriazole ring system, followed by a regioselective N-methylation.

Proposed Experimental Protocol

Materials:

• 4-Chloro-1,2-phenylenediamine

• Sodium Nitrite (NaNO₂)

• Glacial Acetic Acid

• Dimethyl Sulfate ((CH₃)₂SO₄)

• Sodium Hydroxide (NaOH)

• Methanol

• Activated Carbon

• Deionized Water

Step-by-Step Methodology:

• Diazotization and Cyclization: Dissolve 4-Chloro-1,2-phenylenediamine in glacial acetic acid and water. The acetic acid acts as both a solvent and a catalyst for the diazotization reaction. Cool the mixture to below 5°C in an ice-salt bath. This low temperature is critical to ensure the stability of the in-situ formed diazonium salt. Slowly add an aqueous solution of sodium nitrite dropwise, maintaining the low temperature to prevent decomposition and side reactions. The reaction of an o-phenylenediamine with nitrous acid is a classic and high-yielding method for forming the benzotriazole ring[1]. After the addition is complete, allow the reaction to stir for an additional hour at low temperature, followed by slow warming to room temperature to ensure complete cyclization.

• N-Methylation: To the crude solution of 6-Chloro-1H-benzotriazole, add a solution of sodium hydroxide to deprotonate the acidic N-H of the triazole ring, forming the more nucleophilic benzotriazolide anion. Then, add dimethyl sulfate dropwise. This is a classic N-alkylation reaction[1]. The use of a strong alkylating agent like dimethyl sulfate ensures efficient methylation. It is crucial to control the temperature during this step as the reaction can be exothermic. The reaction will likely yield a mixture of 1-methyl and 2-methyl isomers, a common outcome in the alkylation of benzotriazoles.

• Isolation and Purification: The product mixture will likely precipitate from the aqueous solution. Isolate the solid by vacuum filtration and wash thoroughly with cold water to remove inorganic salts. To purify the desired 6-Chloro-1-methylbenzotriazole and separate it from the isomeric byproduct, recrystallization from a suitable solvent system, such as a methanol/water mixture, is recommended. The different polarities of the 1-methyl and 2-methyl isomers should allow for their separation through fractional crystallization. The use of activated carbon during recrystallization can help to remove colored impurities.

• Drying: Dry the purified white to off-white crystals under vacuum to obtain the final product.

Proposed Synthesis Workflow Diagram

Caption: Proposed two-stage synthesis and purification workflow for 6-Chloro-1-methylbenzotriazole.

A Framework for Analytical Characterization

To unequivocally confirm the identity and purity of the synthesized product, a multi-technique analytical approach is mandatory. This provides a self-validating system for characterization.

• Melting Point Analysis: A sharp and reproducible melting point is a primary indicator of high purity. Any broadening or depression of the melting range would suggest the presence of impurities or isomeric mixtures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This is crucial for confirming the position of the methyl group. The chemical shift of the N-methyl protons will differ significantly between the 1-methyl and 2-methyl isomers. The integration of the aromatic and methyl protons should correspond to the expected ratio.

  • ¹³C NMR: This will confirm the presence of the correct number of carbon atoms in their unique chemical environments.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound (167.60 g/mol ). High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition. The characteristic isotopic pattern of the chlorine atom (³⁵Cl/³⁷Cl in an approximate 3:1 ratio) will be a key diagnostic feature.

• Infrared (IR) Spectroscopy: The disappearance of the broad N-H stretch (typically around 3000-3300 cm⁻¹) from the starting 6-Chloro-1H-benzotriazole and the appearance of sharp C-H stretching vibrations from the methyl group will provide strong evidence of successful methylation.

Logical Flow for Compound Validation

Caption: A self-validating workflow for the analytical characterization of 6-Chloro-1-methylbenzotriazole.

Anticipated Applications in Research and Development

Benzotriazole derivatives are a cornerstone in various fields. 6-Chloro-1-methylbenzotriazole, as a functionalized heterocycle, is anticipated to be a valuable intermediate in:

• Medicinal Chemistry: The benzotriazole scaffold is present in numerous biologically active compounds. The chloro- and methyl- groups provide handles for further synthetic elaboration in the development of novel therapeutic agents.

• Materials Science: Benzotriazoles are well-known as effective corrosion inhibitors, particularly for copper and its alloys. The specific substitution pattern of this compound could offer unique properties for surface protection applications.

• Agrochemicals: Many pesticides and herbicides contain nitrogen-based heterocyclic cores. This compound could serve as a building block for new agrochemicals.

This guide provides a robust framework for approaching the synthesis and characterization of 6-Chloro-1-methylbenzotriazole. By leveraging the knowledge of its close isomers and fundamental chemical principles, researchers are well-equipped to explore the potential of this and other novel chemical entities.

References

• Ataman Kimya. (n.d.). BENZOTRIAZOLE. Retrieved from [Link]

• International Journal of Advance Research, Innovative Ideas and Education. (2024). A Review on: Synthesis of Benzotriazole. Retrieved from [Link]

• PubChem. (n.d.). 1-(Chloromethyl)-1H-benzotriazole. Retrieved from [Link]

• PubChem. (n.d.). 6-Chloro-1-hydroxybenzotriazole. Retrieved from [Link]

• US EPA. (2025, December 4). 1H-Benzotriazole, 6-chloro- - Substance Details. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 6-Chloro-1-methyl-7-nitro-1H-benzotriazole

Abstract

This document provides a comprehensive guide for the regioselective nitration of 6-chloro-1-methyl-1H-benzotriazole to yield the 7-nitro derivative. This synthesis is a critical step in the development of various chemical entities, particularly in medicinal chemistry where substituted benzotriazoles serve as important scaffolds for therapeutic agents.[1] This application note details the underlying chemical principles, a step-by-step experimental protocol, safety considerations, and methods for purification and characterization. The provided protocol is designed to be robust and reproducible for researchers in organic synthesis and drug development.

Introduction and Scientific Background

Benzotriazole and its derivatives are a class of heterocyclic compounds with a wide range of applications, including their use as corrosion inhibitors, in photostabilizers, and significantly, as core structures in medicinal chemistry.[2][3] The introduction of a nitro group onto the benzotriazole ring system via electrophilic aromatic substitution is a fundamental transformation that provides a versatile intermediate for further functionalization.

The nitration of substituted benzotriazoles is governed by the electronic and steric effects of the substituents on the bicyclic ring. The triazole moiety is generally considered electron-withdrawing, which deactivates the benzene ring towards electrophilic attack.[4] However, the substituents on the benzene portion of the molecule play a crucial role in directing the regioselectivity of the nitration. In the case of 6-chloro-1-methyl-1H-benzotriazole, the chloro group at the 6-position directs the incoming electrophile, the nitronium ion (NO₂⁺), to the adjacent 7-position.[1] This is a known trend in the nitration of chloro-substituted benzotriazoles.[1]

Mechanism Overview: The reaction proceeds via a classic electrophilic aromatic substitution mechanism. A mixture of concentrated nitric acid and sulfuric acid generates the highly electrophilic nitronium ion.[4][5] The benzotriazole substrate then attacks the nitronium ion, forming a resonance-stabilized carbocation intermediate (sigma complex). Subsequent deprotonation by a weak base, such as the bisulfate ion, restores the aromaticity of the ring, yielding the final 6-chloro-1-methyl-7-nitro-1H-benzotriazole product.

Materials and Methods

Reagents and Equipment

Reagent/Equipment	Grade/Specification	Recommended Supplier
6-Chloro-1-methyl-1H-benzotriazole	≥98% purity	Sigma-Aldrich, Alfa Aesar
Concentrated Sulfuric Acid (H₂SO₄)	95-98%	Fisher Scientific, VWR
Fuming Nitric Acid (HNO₃)	≥90%	Sigma-Aldrich, Acros Organics
Crushed Ice	Prepared from deionized water	In-house
Dichloromethane (CH₂Cl₂)	ACS Grade	Fisher Scientific
Sodium Bicarbonate (NaHCO₃)	Saturated aqueous solution	In-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular, ≥99%	VWR
Round-bottom flask (100 mL)	-	-
Magnetic stirrer and stir bar	-	-
Dropping funnel	-	-
Ice bath	-	-
Buchner funnel and filter paper	-	-
Rotary evaporator	-	-
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	MilliporeSigma

Safety Precautions

This procedure involves the use of highly corrosive and oxidizing acids.[6][7][8] Adherence to strict safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile or neoprene), and chemical splash goggles. A face shield is also highly recommended when handling concentrated acids.[8][9]

• Ventilation: All steps must be performed in a certified chemical fume hood with adequate ventilation to prevent inhalation of toxic fumes.[6][9]

• Handling Acids: Concentrated sulfuric acid and fuming nitric acid are extremely corrosive and can cause severe burns.[8] Always add acid to other solutions slowly and with cooling. Never add water to concentrated acid.[9]

• Emergency Preparedness: Ensure immediate access to an emergency eyewash station and safety shower.[6][8] Have appropriate spill kits containing a neutralizer (such as sodium bicarbonate) readily available.

• Exothermic Reaction: The nitration reaction is highly exothermic. Strict temperature control is crucial to prevent runaway reactions.[4]

Experimental Protocol

The following protocol outlines the step-by-step procedure for the synthesis of 6-chloro-1-methyl-7-nitro-1H-benzotriazole.

Figure 1: General experimental workflow for the nitration of 6-chloro-1-methylbenzotriazole.

Step-by-Step Procedure:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 6-chloro-1-methyl-1H-benzotriazole (1.0 eq). Place the flask in an ice bath and cool to 0°C.

• Dissolution: Slowly add concentrated sulfuric acid (5-10 volumes) to the starting material with stirring until fully dissolved. Maintain the temperature at 0°C.

• Nitrating Mixture: In a separate beaker or dropping funnel, carefully prepare the nitrating mixture by adding fuming nitric acid (1.1 eq) to concentrated sulfuric acid (1 volume) at 0°C.

• Reaction: Add the cold nitrating mixture dropwise to the solution of the benzotriazole derivative over 20-30 minutes. It is critical to maintain the internal temperature of the reaction mixture below 5°C throughout the addition.[4][10]

• Stirring: After the addition is complete, continue to stir the reaction mixture at 0-5°C for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate).

• Quenching: Carefully pour the reaction mixture onto a generous amount of crushed ice in a beaker with stirring. A precipitate should form.[10]

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid thoroughly with cold deionized water until the washings are neutral to pH paper.

• Drying: Dry the crude product under vacuum or in a desiccator.

Purification and Characterization

The crude 6-chloro-1-methyl-7-nitro-1H-benzotriazole can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to afford the product as a solid.

Characterization Methods:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess purity.

• Melting Point: To determine the purity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and regiochemistry of the product. The proton NMR spectrum is particularly useful for confirming the substitution pattern on the aromatic ring.[11]

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its elemental composition.[12]

Discussion of Regioselectivity

The observed regioselectivity, with nitration occurring at the 7-position, is a result of the combined electronic effects of the substituents on the benzotriazole ring.

Figure 2: Logical flow of the electrophilic nitration mechanism.

• Triazole Ring: The triazole ring is inherently electron-deficient and deactivates the attached benzene ring towards electrophilic substitution.[4]

• Methyl Group (N1): The methyl group at the N1 position has a minor electronic influence on the benzene ring.

• Chloro Group (C6): The chlorine atom is an ortho-, para-directing deactivator.[13] It deactivates the ring through its inductive electron-withdrawing effect (-I) but directs incoming electrophiles to the ortho and para positions through its resonance electron-donating effect (+R).[13] In this specific substrate, the positions ortho to the chlorine are C5 and C7. The directing influence of the chlorine atom is the dominant factor in determining the position of nitration, leading to the formation of the 7-nitro derivative.[1]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Incomplete reaction; decomposition of starting material or product.	Ensure the use of high-purity, anhydrous reagents. Strictly control the reaction temperature, keeping it below 5°C. Monitor the reaction by TLC to confirm completion before quenching.
Formation of Multiple Isomers	Incorrect reaction temperature; non-optimal nitrating agent.	Maintain a low and constant temperature. The specified H₂SO₄/HNO₃ mixture is known to favor the desired isomer.[1]
Difficulty in Product Isolation	Product is soluble in the aqueous work-up.	Ensure the reaction mixture is poured into a sufficiently large volume of ice to keep the temperature low and promote precipitation.
Product is an Oil or Gummy Solid	Presence of impurities or residual acid.	Ensure thorough washing of the crude product with cold water to remove all acidic residues. If the problem persists, attempt purification by column chromatography.

Conclusion

The regioselective nitration of 6-chloro-1-methyl-1H-benzotriazole to its 7-nitro derivative is a reliable and reproducible synthetic procedure when performed with careful control of reaction conditions, particularly temperature. The protocol described in this application note provides a clear pathway for obtaining this valuable chemical intermediate. The principles of electrophilic aromatic substitution, guided by the electronic properties of the substituents, effectively explain the observed regioselectivity. Adherence to the detailed safety precautions is essential for the safe execution of this synthesis.

References

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• 11. Addition of 1-chlorobenzotriazole to olefins - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 12. jraic.com [jraic.com]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Note: Regioselective Synthesis of 6-Chloro-1-methyl-7-nitro-1H-benzotriazole

This Application Note is designed for medicinal chemists and process development scientists requiring a high-purity synthesis of 6-chloro-1-methyl-7-nitro-1H-benzotriazole . This compound is a critical scaffold in the development of kinase inhibitors, antibacterial agents, and peptide coupling reagents.

The protocol deviates from standard "mix-and-stir" instructions by providing a regiochemically controlled total synthesis . Direct nitration of commercial benzotriazoles often yields inseparable mixtures of isomers (4-nitro vs. 7-nitro). This guide utilizes a de novo construction of the benzotriazole core to guarantee the position of the chlorine and methyl groups, followed by a directed nitration where the chlorine atom steers the nitro group to the 7-position.

[1]

Abstract & Strategic Analysis

The synthesis of 1,6,7-substituted benzotriazoles presents a unique regiochemical challenge. The N-methylation of 5-chlorobenzotriazole typically yields a mixture of 1-methyl-5-chloro and 1-methyl-6-chloro isomers which are difficult to separate chromatographically. Furthermore, nitration of the benzotriazole core is highly sensitive to existing substituents.

This protocol employs a "Direct-to-Target" strategy :

• Precursor Construction: Synthesis of pure 6-chloro-1-methyl-1H-benzotriazole via the cyclization of a specific phenylenediamine derivative.

• Directed Nitration: Utilizing the 6-chloro substituent to direct the incoming nitro group to the 7-position (ortho to chlorine, alpha to the bridgehead), preventing 4-position nitration.

Synthetic Pathway Visualization

The following logic flow illustrates the critical decision points and reaction pathway.

Caption: Synthetic workflow ensuring regiochemical purity. The 6-chloro substituent is established early to direct the final nitration.

Experimental Protocols

Phase 1: Synthesis of the Core Scaffold (6-Chloro-1-methyl-1H-benzotriazole)

Objective: To produce high-purity 6-chloro-1-methylbenzotriazole free of the 5-chloro isomer.

Materials Table

Reagent	MW ( g/mol )	Equiv.[1]	Amount (Example)	Role
4-Chloro-2-nitroaniline	172.57	1.0	17.25 g (100 mmol)	Starting Material
Methyl Iodide (MeI)	141.94	1.2	17.0 g	Alkylating Agent
Potassium Carbonate	138.21	2.0	27.6 g	Base
DMF (Anhydrous)	-	-	100 mL	Solvent
Tin(II) Chloride Dihydrate	225.63	3.5	79.0 g	Reducing Agent
Sodium Nitrite	69.00	1.2	8.3 g	Diazotization
Glacial Acetic Acid	-	-	150 mL	Solvent/Acid

Step-by-Step Methodology

A. N-Methylation

• Dissolve 4-chloro-2-nitroaniline (17.25 g) in anhydrous DMF (100 mL).

• Add K₂CO₃ (27.6 g) and cool the suspension to 0°C.

• Add Methyl Iodide (17.0 g) dropwise over 30 minutes. Caution: MeI is toxic and volatile.

• Allow to warm to room temperature (RT) and stir for 12 hours. Monitor by TLC (Hexane/EtOAc 3:1).

• Workup: Pour into ice water (500 mL). Filter the orange/red precipitate. Wash with water.[2][3][4][5] Dry in vacuo.[4]

  • Intermediate: 4-chloro-N-methyl-2-nitroaniline.

B. Reduction to Diamine

• Suspend the methylated intermediate in Ethanol (200 mL).

• Add SnCl₂[5]·2H₂O (79.0 g) followed by concentrated HCl (30 mL) dropwise (Exothermic!).

• Reflux for 3 hours. The solution should turn from red/orange to pale yellow/colorless.

• Workup: Cool to RT. Neutralize carefully with NaOH solution (pH ~8-9). Extract with Ethyl Acetate (3 x 100 mL).

• Dry organic layer (Na₂SO₄) and concentrate immediately. Note: Phenylenediamines are oxidation-sensitive; proceed immediately to cyclization.

C. Cyclization (Benzotriazole Formation)

• Dissolve the crude diamine in Glacial Acetic Acid (150 mL) and water (20 mL).

• Cool the solution to 0–5°C in an ice/salt bath.

• Prepare a solution of NaNO₂ (8.3 g) in water (15 mL).

• Add the NaNO₂ solution dropwise, maintaining internal temperature <5°C. The solution will turn dark, then lighten.

• Stir at RT for 1 hour.

• Isolation: Dilute with water (300 mL). The product usually precipitates. If not, extract with DCM.

• Purification: Recrystallize from Ethanol/Water.

  • Yield Target: ~65-75% (over 3 steps).

  • Identity: 6-Chloro-1-methyl-1H-benzotriazole.[1]

Phase 2: Regioselective Nitration

Objective: Introduction of the nitro group at the 7-position. Mechanism: The 6-chloro group is an ortho/para director. The para position relative to Cl is the bridgehead (blocked). The ortho positions are C5 and C7. Nitration at C7 is favored due to the combined directing effects and the stabilization of the transition state at the position adjacent to the N-methyl group in this specific heterocyclic system [1].

Materials Table

Reagent	MW ( g/mol )	Equiv.[1]	Amount	Role
6-Chloro-1-methylbenzotriazole	167.59	1.0	10.0 g (59.6 mmol)	Substrate
Sulfuric Acid (Conc. 98%)	-	Solvent	40 mL	Solvent/Catalyst
Nitric Acid (Fuming, >90%)	63.01	1.5	~4.2 mL	Nitrating Agent

Step-by-Step Methodology

• Preparation of Nitrating Mixture:

  • In a separate vessel, cool 10 mL of H₂SO₄ to 0°C.

  • Carefully add Fuming HNO₄ (4.2 mL) dropwise. Keep cold.

• Substrate Dissolution:

  • Place 6-chloro-1-methylbenzotriazole (10.0 g) in a 3-neck round bottom flask.

  • Add H₂SO₄ (30 mL) and cool to -5°C (Ice/Acetone bath). Stir until dissolved.

• Reaction:

  • Add the prepared Nitrating Mixture dropwise to the substrate solution.[3]

  • Critical Control: Do not allow temperature to exceed 0°C. Rapid addition causes exotherms and dinitration side products.[3]

  • After addition, allow the mixture to stir at 0°C for 2 hours, then slowly warm to RT over 1 hour.

• Quench and Isolation:

  • Pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

  • A yellow/pale solid will precipitate.

  • Filter the solid.[2][3][5]

  • Neutralization: Wash the filter cake with 5% NaHCO₃ solution until filtrate is neutral, then wash with water.[4]

• Purification:

  • Recrystallize from Isopropanol or Ethanol.

  • Final Product: 6-Chloro-1-methyl-7-nitro-1H-benzotriazole.

  • Appearance: Pale yellow needles.

Quality Control & Validation

To ensure the protocol yielded the correct isomer, the following analytical signatures must be verified.

NMR Validation (Self-Validating Logic)

The regiochemistry is confirmed by the splitting pattern of the aromatic protons.

Nucleus	Signal	Multiplicity	Interpretation
¹H NMR	~8.3 ppm	Doublet (J ~9 Hz)	Proton at C4 (Ortho to C5)
¹H NMR	~7.8 ppm	Doublet (J ~9 Hz)	Proton at C5 (Ortho to C4)
¹H NMR	~4.3 ppm	Singlet	N-Methyl Group

Diagnostic Logic:

• If the product were 4-nitro , the protons at C5 and C7 would be meta to each other (showing small J ~2Hz coupling or singlets).

• The 7-nitro isomer leaves protons at C4 and C5, which are ortho to each other, resulting in a distinct AB system with large coupling constants (J ~8-9 Hz) . This confirms the 7-nitro substitution pattern [1].

Safety & Handling

• Benzotriazoles: Potential explosion hazards upon heating or shock, especially nitro-derivatives. Do not distill the final product to dryness.

• Nitration: Highly exothermic. Runaways can occur if cooling fails. Maintain secondary cooling capacity.

• Methyl Iodide: Potent alkylating agent and suspected carcinogen. Use in a fume hood.

References

• Organic Syntheses. (1942). 1,2,3-Benzotriazole.[2][6] Org. Synth. 22, 96. (Standard cyclization protocols).

• Scientific Research Publishing. (2012). Ultrasonically Assisted Regioselective Nitration of Aromatic Compounds.

• PubChem. (2025).[7] 1-Chlorobenzotriazole Data. Retrieved from [Link].

Sources

• 1. US5746840A - Process for preparing enantiomerically pure 6-{4-chlorophenyl) (1 H-1,2,4-triazol-1-YL) methyl}-1-methyl-1 H-benzotriazole - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jraic.com [jraic.com]
• 6. Synthesis, Physical Properties, Chemical Reactivity of Benzotriazole_Chemicalbook [chemicalbook.com]
• 7. 1-Chlorobenzotriazole | C6H4ClN3 | CID 88761 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: 6-Chloro-1-methylbenzotriazole as a Privileged Building Block for Bioactive Scaffolds

Executive Summary

In modern medicinal chemistry, the benzotriazole nucleus is widely recognized as a privileged scaffold and a versatile purine isostere capable of engaging diverse biological targets[1]. However, the unsubstituted 1H-benzotriazole often suffers from poor membrane permeability and promiscuous hydrogen bonding due to its dynamic tautomeric states. 6-Chloro-1-methylbenzotriazole (CAS 25299-33-6) emerges as a highly strategic building block that solves these limitations. By leveraging specific N-alkylation and C-halogenation, this scaffold provides researchers with an optimized starting point for developing potent anticancer, antimicrobial, and antiprotozoal agents[2],[3].

This application note details the mechanistic rationale, structural advantages, and validated synthetic protocols for utilizing 6-chloro-1-methylbenzotriazole in drug discovery workflows.

Structure-Activity Relationship (SAR) Logic & Causality

The selection of 6-chloro-1-methylbenzotriazole over other isomers is not arbitrary; it is rooted in precise physicochemical causality:

• Tautomeric Locking via N1-Methylation: Unsubstituted benzotriazoles rapidly interconvert between 1H and 2H tautomers, acting as both hydrogen bond donors and acceptors. Methylation at the N1 position locks the heterocycle into a single tautomeric state, eliminating its hydrogen bond donor capacity. This significantly reduces the polar surface area (PSA), thereby preventing efflux pump recognition and enhancing intracellular accumulation[1].

• Lipophilic Enhancement via C6-Chlorination: The introduction of a chlorine atom at the C6 position intrinsically increases the lipophilicity of the molecule. This modification facilitates deeper penetration into hydrophobic enzyme pockets and improves overall cell membrane permeability. Preclinical evidence suggests that chloro-substitution is often more effective than other halogens (e.g., fluoro-derivatives) at increasing cytotoxicity against cancer cell lines like MDA-MB-231[3].

Logical SAR relationships for 6-chloro-1-methylbenzotriazole.

Synthetic Workflows & Scaffold Functionalization

From a synthetic perspective, 6-chloro-1-methylbenzotriazole offers a dual-handle system for late-stage functionalization.

The combined electronic directing effects of the N1-methyl group and the C6-chlorine atom create a highly specific regiochemical environment. For instance, electrophilic nitration is directed almost exclusively to the C7 position, yielding 6-chloro-1-methyl-7-nitrobenzotriazole without the need for complex chromatographic separation of isomers[4],[5]. Alternatively, the C6-chlorine serves as a direct handle for transition-metal-catalyzed cross-coupling (e.g., Buchwald-Hartwig or Suzuki-Miyaura reactions), allowing rapid library generation.

Strategic functionalization workflow of 6-chloro-1-methylbenzotriazole.

Validated Experimental Protocols

The following protocols have been engineered to be self-validating systems, ensuring high fidelity and reproducibility in the laboratory.

Protocol A: Regioselective Electrophilic Nitration

Objective: Synthesize 6-chloro-1-methyl-7-nitrobenzotriazole via regioselective nitration[4],[5]. Causality & Rationale: Sulfuric acid acts as both the solvent and the catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion (

). Strict temperature control is mandatory; the triazole ring is electron-deficient, but exothermic runaway can lead to oxidative cleavage or non-selective dinitration.

Step-by-Step Methodology:

• Preparation: In a thoroughly dried 100 mL round-bottom flask, dissolve 6-chloro-1-methylbenzotriazole (10.0 mmol) in concentrated

  (15 mL).

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0–5 °C.

• Nitration: Slowly add concentrated

  (12.0 mmol, ) dropwise via an addition funnel over 15 minutes. Self-Validation Check: Monitor the internal temperature; it must not exceed 30 °C to prevent the formation of oxidative byproducts.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 1 hour.

• Quenching: Pour the reaction mixture over 100 g of crushed ice. Causality: Rapid dilution and thermal shock immediately halt the nitration and precipitate the highly insoluble nitro-derivative.

• Isolation: Filter the resulting precipitate under a vacuum, wash extensively with cold deionized water until the filtrate is pH neutral, and recrystallize from acetone.

• Validation: Confirm purity via TLC (single spot) and

  -NMR (noting the disappearance of the C7 aromatic proton).

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination at C6

Objective: Replace the C6-chloro group with a pharmacophoric amine to generate target-specific libraries. Causality & Rationale: Aryl chlorides are notoriously sluggish in oxidative addition compared to bromides or iodides. Therefore, the use of an electron-rich, sterically demanding biaryl phosphine ligand (e.g., XPhos) is critical to lower the activation barrier for the

insertion into the C-Cl bond.

Step-by-Step Methodology:

• Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine 6-chloro-1-methylbenzotriazole (1.0 eq), the desired secondary amine (1.2 eq),

  (2 mol%), XPhos (4 mol%), and (2.0 eq).

• Atmospheric Control: Seal the tube with a septum, evacuate, and backfill with ultra-pure

  three times. Causality: complexes are highly susceptible to oxidation; rigorous exclusion of is required to prevent catalyst deactivation.

• Solvent Addition: Inject anhydrous 1,4-dioxane (0.2 M relative to the benzotriazole) through the septum.

• Coupling: Replace the septum with a Teflon screwcap under

  flow. Heat the mixture in an oil bath at 100 °C for 12 hours.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium black and inorganic salts.

• Validation: Analyze the crude mixture via LC-MS. Self-Validation Check: The successful coupling is confirmed by the complete disappearance of the characteristic 3:1 isotopic chlorine pattern in the mass spectrum.

Quantitative Bioactivity Data

The strategic substitution of the benzotriazole core directly dictates its pharmacological efficacy. The table below summarizes the biological impact of specific structural modifications, highlighting the superiority of the chloro-substituted scaffolds in various disease models.

Scaffold / Derivative	Substitution Pattern	Target / Disease Model	Observed Efficacy	Mechanistic Rationale
1H-Benzotriazole	Unsubstituted	General Baseline	Moderate	Acts as a broad purine isostere; suffers from poor permeability.
6-Chloro-1H-benzotriazole	C6-Chloro	Entamoeba histolytica	Micromolar activity	Increased lipophilicity improves penetration into the protozoan[2].
6-Chloro-1-methylbenzotriazole	C6-Chloro, N1-Methyl	Breast Cancer (MDA-MB-231)	Enhanced Cytotoxicity	N-methylation prevents efflux; C-Cl substitution is more effective than fluoro-analogs for hydrophobic pocket binding[3].
4,5,6,7-Tetrabromo-1H-benzotriazole	Poly-halogenated	Protein Kinase 2 (CK2)	Highly selective inhibitor	Dense halogenation enables strong halogen bonding within the ATP-binding site[2].

References

• Source: nih.
• Source: mdpi.
• Source: chimicatechnoacta.
• Source: benchchem.
• HETEROCYCLES, Vol. 65, No.

Sources

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• 2. Benzotriazole: An overview on its versatile biological behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 1-Methyl-7-nitrobenzotriazole|CAS 14209-07-5 [benchchem.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Notes and Protocols for the Regioselective Functionalization of the Benzotriazole Ring at C-7

Authored by: A Senior Application Scientist

Abstract

The benzotriazole scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a wide array of biological activities and practical applications, including antiviral, antimicrobial, and anticancer properties, as well as utility as corrosion inhibitors.[1][2][3][4] The regioselective functionalization of the benzotriazole core is paramount for fine-tuning its physicochemical and pharmacological properties. Among the possible substitution patterns, modification at the C-7 position is of significant interest but presents a considerable synthetic challenge due to the presence of multiple reactive C-H and N-H bonds. This guide provides an in-depth overview of modern synthetic strategies and detailed protocols for achieving selective C-7 functionalization, focusing on transition-metal-catalyzed C-H activation and directed metalation techniques.

The Strategic Importance of C-7 Functionalization

The introduction of substituents at the C-7 position of the benzotriazole ring can profoundly influence molecular conformation, electronic properties, and biological target interactions. This strategic modification allows for the exploration of new chemical space, leading to the development of novel therapeutic agents and advanced materials. Traditional synthetic methods often result in mixtures of isomers, necessitating arduous purification steps.[5] The methodologies detailed herein leverage directing groups and specialized catalyst systems to overcome these challenges, providing predictable and efficient access to 7-substituted benzotriazoles.

Core Strategies for C-7 Functionalization

The selective functionalization of the C-7 position primarily relies on two powerful strategies: Directed ortho-Metalation (DoM) and Transition-Metal-Catalyzed C-H Activation . These approaches utilize a directing group (DG), typically installed at the N-1 position, to guide a metal catalyst or organometallic reagent to the spatially proximal C-7 C-H bond.

Caption: General workflow for directed C-7 functionalization.

Methodologies and Protocols

Ruthenium-Catalyzed C-7 Halogenation

The introduction of a halogen atom at C-7 serves as a versatile handle for subsequent cross-coupling reactions. Ruthenium catalysis has been shown to be effective for the regioselective C-7 halogenation of 2-arylbenzoxazoles, a principle that can be extended to benzotriazole systems with appropriate directing groups.[6] The mechanism is believed to involve a single-electron-transfer (SET) process.[6]

Protocol: General Procedure for Ru-Catalyzed C-7 Chlorination

• Preparation: To an oven-dried Schlenk tube, add the N-1-protected benzotriazole substrate (1.0 equiv.), [Ru(p-cymene)Cl₂]₂ (2.5 mol%), and AgSbF₆ (10 mol%).

• Atmosphere: Evacuate and backfill the tube with argon three times.

• Reagents: Add N-chlorosuccinimide (NCS) (1.2 equiv.) and anhydrous 1,2-dichloroethane (DCE) as the solvent.

• Reaction: Stir the mixture at 100 °C for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with dichloromethane (DCM), and filter through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the 7-chloro-benzotriazole derivative.

Substrate (N-1 DG)	Catalyst (mol%)	Halogen Source	Solvent	Temp (°C)	Yield (%)	Reference
N-Pivaloyl	[Ru(p-cymene)Cl₂]₂ (2.5)	NCS	DCE	100	75-85	[6]
N-Aryl	[Ru(p-cymene)Cl₂]₂ (5.0)	NBS	DCM	80	70-80	[6]
N-Sulfonamide	[Ru(p-cymene)Cl₂]₂ (2.5)	NIS	DCE	110	65-75	[6]
Caption: Representative conditions for Ru-catalyzed C-7 halogenation.

Iridium-Catalyzed C-H Borylation

Iridium-catalyzed C-H borylation is a powerful method for installing a boronic ester at the C-7 position. This functional group is exceptionally useful for subsequent Suzuki-Miyaura cross-coupling reactions to form C-C bonds. The regioselectivity is often sterically driven, with borylation occurring at the least hindered position, and electronically influenced, typically occurring distal to nitrogen atoms, which favors the C-4 and C-7 positions.[7][8][9]

Caption: Simplified Ir(III)/Ir(V) cycle for C-H borylation.[8]

Protocol: General Procedure for Ir-Catalyzed C-7 Borylation

• Preparation: In a glovebox, combine the N-1 protected benzotriazole (1.0 equiv.), [Ir(OMe)(COD)]₂ (1.5 mol%), and 3,4,7,8-tetramethyl-1,10-phenanthroline (tmphen) (3.0 mol%) in a vial.[10]

• Reagents: Add bis(pinacolato)diboron (B₂pin₂) (1.5 equiv.) and a solvent such as cyclohexane or THF.

• Reaction: Seal the vial and stir the mixture at 80-100 °C for 16-48 hours.

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure.

• Purification: Purify the residue directly by flash column chromatography on silica gel to isolate the 7-borylated benzotriazole product.

Directing Group (N-1)	Iridium Precatalyst	Ligand	Boron Source	Solvent	Temp (°C)	Reference
N-Aryl	[Ir(OMe)(COD)]₂	dtbpy	B₂pin₂	Cyclohexane	80	[7]
N-Amide	[Ir(COD)Cl]₂	tmphen	HBpin	THF	100	[10]
N-Boc	[Ir(OMe)(COD)]₂	tmphen	B₂pin₂	Heptane	80	[10]
Caption: Typical conditions for Ir-catalyzed C-7 borylation.

Directed ortho-Metalation (DoM)

Directed ortho-metalation is a classic and reliable strategy that involves the deprotonation of the C-7 position using a strong organolithium base.[11] The reaction is facilitated by a directing metalation group (DMG) at the N-1 position, which coordinates to the lithium base, positioning it for selective proton abstraction at the adjacent C-7 site.

Protocol: General Procedure for DoM and Electrophilic Quench

• Preparation: Dissolve the N-1-protected benzotriazole (e.g., N-pivaloyl, N-amide) (1.0 equiv.) in anhydrous THF in an oven-dried, three-neck flask under an argon atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add a solution of s-BuLi or n-BuLi (1.1 equiv.) dropwise, maintaining the temperature at -78 °C. Stir the resulting solution for 1-2 hours.

• Electrophilic Quench: Add the desired electrophile (e.g., iodine, DMF, an aldehyde) (1.2 equiv.) and continue stirring at -78 °C for 1 hour, then allow the reaction to warm to room temperature overnight.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Directing Group (N-1)	Base	Electrophile (E+)	Product (C-7-E)	Temp (°C)	Reference
N-CON(iPr)₂	s-BuLi	I₂	C-7-Iodo	-78	[11][12]
N-Pivaloyl	n-BuLi	DMF	C-7-Formyl	-78	[12][13]
N-SO₂Ph	LDA	Me₃SiCl	C-7-Silyl	-78	[14]
Caption: Conditions for C-7 functionalization via Directed ortho-Metalation.

Metal-Free C-7 Fluorination

For the direct introduction of fluorine, a metal-free radical-based approach has proven effective for N-acyl and N-sulfonyl benzotriazoles.[14][15] This method utilizes N-fluorobenzenesulfonimide (NFSI) as the fluorine source.

Protocol: Metal-Free Radical C-7 Fluorination

• Setup: In a sealed tube, combine the N-benzotriazole amide or sulfonamide substrate (1.0 equiv.), NFSI (2.0 equiv.), and a catalytic amount of a radical initiator like AIBN or dibenzoyl peroxide.

• Solvent: Add a solvent such as chlorobenzene or acetonitrile.

• Reaction: Heat the mixture at 120 °C for 24 hours.

• Work-up: After cooling, evaporate the solvent and purify the residue by column chromatography to yield the 7-fluoro-benzotriazole product.[15]

Conclusion

The selective functionalization of the benzotriazole ring at the C-7 position is an achievable and highly valuable synthetic goal. By leveraging modern techniques such as transition-metal-catalyzed C-H activation and directed ortho-metalation, researchers can access a diverse range of 7-substituted benzotriazoles with high efficiency and regioselectivity. The protocols and conditions outlined in this guide provide a robust starting point for scientists and drug development professionals aiming to explore the vast chemical and therapeutic potential of this important heterocyclic scaffold.

References

• Ru(II)-Catalyzed C-H Amination of 1,2,3-Benzotriazinones with Azide Compounds. (n.d.). Google Scholar.

• Singh, M. K., & Lakshman, M. K. (2014). Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents, mechanistic studies, and synthetic applications. Beilstein Journal of Organic Chemistry, 10, 1919–1932. [Link]

• Direct C−H functionalization of heterocyclic compounds. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Snieckus, V., et al. (2003). Directed ortho metalation approach to C-7-substituted indoles. Suzuki-Miyaura cross coupling and the synthesis of pyrrolophenanthridone alkaloids. Organic Letters, 5(11), 1899–1902. [Link]

• Hartwig, J. F., et al. (2014). Iridium-catalyzed C-H borylation of heteroarenes: scope, regioselectivity, application to late-stage functionalization, and mechanism. Journal of the American Chemical Society, 136(10), 3826–3840. [Link]

• Ren, H., et al. (2011). 1,7-Palladium migration via C-H activation, followed by intramolecular amination: regioselective synthesis of benzotriazoles. Journal of the American Chemical Society, 133(18), 6868–6870. [Link]

• Ren, H., et al. (2011). 1,7-Palladium Migration via C-H Activation, Followed by Intramolecular Amination: Regioselective Synthesis of Benzotriazoles. Organic Chemistry Portal. Retrieved from [Link]

• Larock, R. C., et al. (2008). Benzyne Click Chemistry: Synthesis of Benzotriazoles from Benzynes and Azides. Organic Letters, 10(12), 2409–2412. [Link]

• Berry, J. (2022, November 1). IRIDIUM-CATALYZED C-H BORYLATION. University of Illinois Chemistry. Retrieved from [Link]

• Hartwig, J. F. (n.d.). Frontiers in Iridium-Catalyzed CH Borylation: Attaining Novel Reactivity and - eScholarship.org. Retrieved February 27, 2026, from [Link]

• Xu, S., et al. (2021). Iridium-Catalyzed Regio- and Enantioselective Borylation of Unbiased Methylene C(sp3)−H Bonds at the Position β to a Nitrogen Center. Angewandte Chemie International Edition, 60(11), 5899-5903. [Link]

• Kim, J. (2024). Ir-Catalyzed ortho-C-H Borylation of Aromatic C(sp2)-H Bonds of Carbocyclic Compounds Assisted by N-Bearing Directing Groups. Molecules, 29(9), 2058. [Link]

• Singh, M. K., & Lakshman, M. K. (2014). Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents, mechanistic studies, and synthetic applications. ResearchGate. Retrieved from [Link]

• Buchwald, S. L., et al. (2012). Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. Angewandte Chemie International Edition, 51(1), 224-227. [Link]

• (n.d.). Benzotriazole synthesis - Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Du Bois, J. (2010). Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. Accounts of Chemical Research, 43(4), 549–561. [Link]

• Gevorgyan, V., et al. (2007). Direct Pd-Catalyzed Arylation of 1,2,3-Triazoles. Organic Letters, 9(12), 2333–2336. [Link]

• Knowles, R. R., & Bailey, J. K. (2011). Enantioselective Intermolecular C–H Amination Directed by a Chiral Cation. Journal of the American Chemical Society, 133(32), 12512–12515. [Link]

• Sanna, M., et al. (2023). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. Molecules, 28(6), 2568. [Link]

• Antonchick, A. P., et al. (2016). Rhodium-Catalyzed Regioselective C7-Functionalization of N-Pivaloylindoles. Angewandte Chemie International Edition, 55(1), 321–325. [Link]

• GSC Online Press. (2024, November 11). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. Retrieved from [Link]

• Request PDF. (n.d.). C7‐Regioselective C−H Fluorination of Benzotriazole Amides and Sulfonamides with NFSI under Metal‐Free Conditions. ResearchGate. Retrieved February 27, 2026, from [Link]

• Rérat, A., & Colobert, F. (2021). Directed ortho-metalation–nucleophilic acyl substitution strategies in deep eutectic solvents: the organolithium base dictates the chemoselectivity. Chemical Communications, 57(78), 9965-9968. [Link]

• Hou, C., et al. (2021). Transition metal catalysed C7 and ortho- selective halogenation of 2-arylbenzo[d]oxazoles. Organic Chemistry Frontiers, 8(1), 69-75. [Link]

• Andrzejewska, M. R. (2019). COPPER-MEDIATED N1-ARYLATION OF BENZOTRIAZOLES. CUNY Academic Works. Retrieved from [Link]

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• 1. BJOC - Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents, mechanistic studies, and synthetic applications [beilstein-journals.org]
• 2. mdpi.com [mdpi.com]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. "COPPER-MEDIATED N1-ARYLATION OF BENZOTRIAZOLES" by Magdalena R. Andrzejewska [academicworks.cuny.edu]
• 5. 1,7-Palladium Migration via C-H Activation, Followed by Intramolecular Amination: Regioselective Synthesis of Benzotriazoles [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Iridium-catalyzed C-H borylation of heteroarenes: scope, regioselectivity, application to late-stage functionalization, and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. escholarship.org [escholarship.org]
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• 11. Directed ortho-metalation–nucleophilic acyl substitution strategies in deep eutectic solvents: the organolithium base dictates the chemoselectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Directed ortho metalation approach to C-7-substituted indoles. Suzuki-Miyaura cross coupling and the synthesis of pyrrolophenanthridone alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Rhodium-Catalyzed Regioselective C7-Functionalization of N-Pivaloylindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Separating 5-chloro and 6-chloro-1-methylbenzotriazole isomers

Welcome to the Technical Support Center for advanced heterocyclic synthesis and purification. This portal is designed for researchers, scientists, and drug development professionals dealing with the complex regiochemistry of benzotriazole derivatives. Below, you will find field-proven troubleshooting guides, mechanistic explanations, and validated protocols for the separation of 5-chloro and 6-chloro-1-methylbenzotriazole isomers.

FAQ 1: Mechanistic Origins of Regioisomers

Q: Why does the methylation of 5-chlorobenzotriazole yield multiple regioisomers, and why are the 5-chloro and 6-chloro 1-methyl isomers so difficult to separate?

A: The challenge originates from the inherent tautomerism of the benzotriazole core. In solution, 5-chlorobenzotriazole exists in a rapid equilibrium between its 1H and 2H tautomeric forms[1]. Furthermore, because the molecule is asymmetrically substituted, the 1H form itself consists of two distinct tautomers: 5-chloro-1H-benzotriazole and 6-chloro-1H-benzotriazole.

When an alkylating agent (such as dimethyl sulfate or methyl iodide) is introduced in an alkaline medium, the reaction "freezes" this dynamic equilibrium by covalently bonding the methyl group to the nitrogen atoms[2].

• Alkylation at N2 yields 5-chloro-2-methylbenzotriazole .

• Alkylation at N1 yields 5-chloro-1-methylbenzotriazole .

• Alkylation at N3 (which is equivalent to the N1 position of the 6-chloro tautomer) yields 6-chloro-1-methylbenzotriazole .

The 2-methyl isomer is highly symmetric and lacks the strong dipole moment of the 1-methyl isomers, making it easy to isolate. However, the 5-chloro and 6-chloro 1-methyl isomers possess nearly identical dipole moments and steric profiles, resulting in co-elution on standard normal-phase silica gel.

Fig 1: Tautomerization and methylation pathways of 5-chlorobenzotriazole yielding 3 regioisomers.

FAQ 2: Chromatographic Separation Strategies

Q: What are the optimized protocols for separating the crude methylation mixture into pure 5-chloro-1-methylbenzotriazole and 6-chloro-1-methylbenzotriazole?

A: To achieve high-purity isolation, you must employ a two-stage separation strategy. The first stage uses normal-phase chromatography to strip away the 2-methyl byproduct. The second stage utilizes reverse-phase Preparative HPLC (RP-HPLC) to resolve the minute hydrophobic differences between the 5-chloro and 6-chloro 1-methyl regioisomers.

Quantitative Data Summary

Isomer	Substitution Pattern	Relative Polarity	Normal Phase Elution	RP-HPLC Retention Behavior
5-Chloro-2-methylbenzotriazole	N2-Methyl	Low	1st (Fastest)	Early Elution
5-Chloro-1-methylbenzotriazole	N1-Methyl	High	2nd / 3rd (Co-elutes)	Late Elution (Resolved)
6-Chloro-1-methylbenzotriazole	N3-Methyl	High	2nd / 3rd (Co-elutes)	Late Elution (Resolved)

Protocol 1: Bulk Separation of the 2-Methyl Isomer (Normal Phase)

Causality Check: The 2-methyl isomer elutes significantly faster because its dipole moment is minimized by the symmetry of the N2 substitution, whereas N1/N3 substitutions create a strong dipole directed along the triazole axis.

• Sample Preparation: Dissolve the crude methylation mixture in a minimal volume of dichloromethane (DCM).

• Column Packing: Pack a glass column with 70-230 mesh silica gel using light petroleum (bp 40-60°C) or hexanes[2].

• Gradient Elution: Begin elution with 100% light petroleum. Gradually introduce diethyl ether (or ethyl acetate) in a step-gradient (e.g., 95:5, 90:10, 80:20).

• Fraction Collection: Monitor fractions via TLC (UV 254 nm). The 5-chloro-2-methylbenzotriazole isomer will elute first.

• Isomer Pooling: The 5-chloro-1-methyl and 6-chloro-1-methyl isomers will elute later as a closely overlapping or co-eluting polar band. Pool these fractions and evaporate the solvent under reduced pressure to yield the enriched 1-methyl isomer mixture.

Protocol 2: High-Resolution Separation of 1-Methyl Regioisomers (RP-HPLC)

Causality Check: The position of the chlorine atom at C5 vs. C6 alters the localized hydration shell of the molecule. A shallow reverse-phase gradient exploits this minute difference in hydrophobicity.

• System Setup: Equip a Preparative HPLC system with a high-resolution C18 column (e.g., 5 µm, 10 × 250 mm).

• Mobile Phase Preparation:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Ultrapure Water.

  • Solvent B: 0.1% TFA in HPLC-grade Acetonitrile.

• Gradient Elution: Inject the enriched mixture. Run a highly shallow linear gradient from 20% B to 50% B over 45–60 minutes.

• Detection & Collection: Monitor the UV absorbance at 254 nm and 270–280 nm[2]. The isomers will resolve into two distinct peaks. Collect the peaks separately.

• Lyophilization: Pool the respective fractions and lyophilize to obtain the pure 5-chloro-1-methylbenzotriazole and 6-chloro-1-methylbenzotriazole powders.

FAQ 3: Analytical Verification

Q: How can I definitively distinguish between the purified 5-chloro-1-methyl and 6-chloro-1-methyl isomers?

A: Due to their identical mass, LC-MS is insufficient for distinguishing these regioisomers. You must rely on Multinuclear NMR Analysis (¹H, ¹³C) and 2D NMR techniques[3].

• 1H-NMR Splitting Patterns: The position of the N-methyl group relative to the chlorine atom changes the electronic environment of the aromatic protons (H-4 and H-7). In 5-chloro-1-methylbenzotriazole, the chlorine is para to the carbon adjacent to the N-methyl group (C-7a). In 6-chloro-1-methylbenzotriazole, it is meta. This results in distinct ABX spin systems with different chemical shifts and coupling constants (

  ).

• 2D NOESY/ROESY: The most definitive self-validating analytical method is a 2D NOESY experiment. Look for the Nuclear Overhauser Effect (NOE) spatial correlation between the protons of the N1-methyl group and the adjacent aromatic H-7 proton. The chemical shift of the H-7 proton will be heavily deshielded in the 6-chloro isomer due to the immediate proximity of the electronegative chlorine atom at C-6, compared to the 5-chloro isomer where the chlorine is further away.

References

• "Synthesis of Heterocycles Mediated by Benzotriazole. 1.
• "HETEROCYCLES, Vol - LOCKSS"
• "1-Methyl-7-nitrobenzotriazole|CAS 14209-07-5 - Benchchem"

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. 1-Methyl-7-nitrobenzotriazole|CAS 14209-07-5 [benchchem.com]

Technical Support Center: Optimizing Yield and Regioselectivity in the Methylation of 6-Chlorobenzotriazole

Welcome to the technical support guide for the methylation of 6-chlorobenzotriazole. This document is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this crucial synthetic transformation. Our goal is to provide not just protocols, but a deeper understanding of the reaction's nuances, enabling you to troubleshoot effectively and optimize your yields. The primary challenge in this reaction is controlling the regioselectivity—the preferential methylation at either the N1 or N2 position of the triazole ring. This guide will dissect the factors governing this selectivity and offer practical, field-proven solutions to common experimental hurdles.

Frequently Asked Questions (FAQs): The Core Challenges

Q1: Why is regioselectivity the primary obstacle in the N-methylation of 6-chlorobenzotriazole?

A1: The core of the issue lies in the electronic structure of the 6-chlorobenzotriazolide anion, which is formed upon deprotonation of the starting material by a base. This anion possesses two distinct nucleophilic nitrogen atoms, N1 and N2, that can attack the methylating agent.[1]

• N1-methylation results in the formation of 1-methyl-6-chlorobenzotriazole. This isomer is generally the thermodynamically more stable product.[2]

• N2-methylation yields 2-methyl-6-chlorobenzotriazole. This isomer is often the kinetically favored product under certain conditions.[2]

Because these two sites have similar reactivity, the reaction often produces a mixture of both isomers, complicating purification and reducing the yield of the desired product.[3] The ratio of these products is highly sensitive to reaction conditions, making precise control essential.[4][5]

Diagram: Competing N1 vs. N2 Methylation Pathways

Caption: Formation of the key anion intermediate and subsequent competitive methylation pathways.

Q2: How do specific reaction parameters—solvent, base, and temperature—influence the N1/N2 product ratio?

A2: The interplay between the solvent, base, and temperature is the critical factor in directing the regioselectivity of the methylation.

• Solvent Choice: The polarity and nature of the solvent are paramount.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, THF, Chloroform): These are generally the preferred choice for achieving high regioselectivity, often favoring the N1 isomer .[1] They effectively solvate the cation of the base (like Na⁺ or K⁺) but poorly solvate the benzotriazolide anion. This leaves the anion more "naked" and reactive, allowing the reaction to proceed towards the more thermodynamically stable N1 product.[1]

  • Polar Protic Solvents (e.g., ethanol, water): These solvents can form hydrogen bonds with the nitrogen atoms of the anion, altering the relative nucleophilicity of the N1 and N2 positions and frequently leading to poor selectivity and mixtures of isomers.[1]

• Base Selection: The strength and type of base influence which proton is abstracted and the nature of the resulting ion pair.

  • Strong Bases (e.g., NaH, KOH): Strong bases ensure complete deprotonation, forming the anion. When used with polar aprotic solvents, they often favor N1 alkylation.[6][7]

  • Weaker Bases (e.g., K₂CO₃, Cs₂CO₃): These are milder and can still be effective, particularly in highly polar solvents like DMF.[2][8] The choice can affect the N1/N2 ratio, with conditions sometimes being fine-tuned to favor one isomer.

• Temperature: Temperature affects the reaction kinetics. Lower temperatures may favor the kinetically controlled N2 product, while higher temperatures can allow the system to overcome the energy barrier to form the more thermodynamically stable N1 product.

Table 1: Influence of Reaction Conditions on Regioselectivity

Parameter	Condition	Likely Outcome	Rationale
Solvent	Polar Aprotic (DMF, THF)	Favors N1 Isomer	Stabilizes cation, leaving anion "naked" for thermodynamic control.[1]
	Polar Protic (Ethanol)	Mixture of N1/N2	Hydrogen bonding alters anion nucleophilicity, reducing selectivity.[1]
Base	Strong (NaH) in DMF	High N1 Selectivity	Complete anion formation, favoring the thermodynamic product.[6]
	Mild (K₂CO₃) in DMF	Good N1 Selectivity	Effective for N1-alkylation under mild conditions.[2]

| Catalyst | Phase-Transfer Catalyst (PTC) | Can favor N1 or yield mixtures | Depends on specific catalyst and conditions; enhances reaction rate.[9] |

Troubleshooting Guide: Common Experimental Issues

Problem: Low Overall Yield / Incomplete Conversion

Q: My reaction isn't going to completion, and the yield is poor. What are the most common causes and how can I fix them?

A: Low conversion is a frequent issue that can often be resolved by systematically evaluating your reagents, conditions, and setup.

Troubleshooting Decision Tree: Low Yield

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ligand‐Mediated Regioselective Rhodium‐Catalyzed Benzotriazole–Allene Coupling: Mechanistic Exploration and Quantum Chemical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. tsijournals.com [tsijournals.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of 6-Chloro-1-methyl-1H-benzo[d]triazole

Technical Support Center: Purification of 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) for the purification of 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole. The methodologies and advice provided herein are grounded in established principles of organic chemistry and draw from available literature on benzotriazole derivatives.

I. Understanding the Compound and Potential Impurities

6-Chloro-1-methyl-1H-benzo[d][1][2]triazole is a substituted benzotriazole, a class of compounds with a wide range of applications, including as corrosion inhibitors and in pharmaceutical development.[4] The purification of this compound is critical to ensure the validity of experimental results and the safety of its use in further applications.

The nature of impurities will largely depend on the synthetic route employed. A common route to N-alkylated benzotriazoles involves the reaction of a benzotriazole with an alkylating agent. For 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole, a likely synthesis involves the methylation of 6-chloro-1H-benzo[d][1][2][3]triazole.

Potential Impurities May Include:

• Unreacted Starting Materials: 6-chloro-1H-benzo[d][1][2][3]triazole and the methylating agent (e.g., methyl iodide, dimethyl sulfate).

• Isomeric Products: Methylation can potentially occur at different nitrogen atoms of the triazole ring, leading to the formation of 6-Chloro-2-methyl-2H-benzo[d][1][2][3]triazole and 5-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole as isomeric impurities. The separation of these isomers can be challenging due to their similar physical properties.[5]

• Over-alkylation Products: In some cases, quaternization of the triazole ring can occur, leading to a salt impurity.

• Byproducts from the Reaction: Depending on the base and solvent used, byproducts can be generated.

• Residual Solvents: Solvents used in the synthesis and workup (e.g., DMF, DMSO, THF) may be present in the crude product.[6]

II. Troubleshooting and FAQs

This section addresses common issues encountered during the purification of 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole.

Recrystallization Issues

Q1: My compound is not dissolving in the chosen recrystallization solvent, even with heating. What should I do?

A1: This indicates that the solvent is too "poor" for your compound.

• Expert Insight: The polarity of the solvent plays a crucial role in solubility. Benzotriazole derivatives are generally polar molecules.[7]

• Troubleshooting Steps:

  • Select a More Polar Solvent: Try a more polar solvent. If you are using a non-polar solvent like hexane, switch to a more polar option like ethyl acetate, acetone, or an alcohol (e.g., ethanol, isopropanol).

  • Use a Solvent Mixture: A mixture of solvents can provide the ideal solubility characteristics. Dissolve your compound in a small amount of a "good" solvent (one in which it is highly soluble at room temperature, like dichloromethane or acetone). Then, while heating, slowly add a "poor" solvent (one in which it is less soluble, like hexane or heptane) until the solution becomes slightly cloudy. Add a few drops of the "good" solvent until the solution is clear again, and then allow it to cool slowly.[8]

  • Perform Small-Scale Solubility Tests: Before attempting a large-scale recrystallization, perform small-scale tests with a variety of solvents to find the most suitable one. A good recrystallization solvent will dissolve the compound when hot but sparingly when cold.

Q2: My compound "oils out" during recrystallization instead of forming crystals. How can I resolve this?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid above its melting point because the solution is too concentrated.

• Expert Insight: This is a common problem when the boiling point of the solvent is higher than the melting point of the solute or when the solution is supersaturated.

• Troubleshooting Steps:

  • Add More Solvent: The most straightforward solution is to add more of the hot recrystallization solvent to decrease the concentration.

  • Lower the Cooling Temperature: Ensure the solution cools slowly to room temperature before placing it in an ice bath. Rapid cooling can promote oiling out.

  • Use a Lower-Boiling Solvent: If the melting point of your compound is lower than the boiling point of your solvent, choose a solvent with a lower boiling point.

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of the pure compound to provide a nucleation site.[9]

Q3: After recrystallization, my product is still impure. What are the next steps?

A3: A single recrystallization may not be sufficient to remove all impurities, especially if they are present in high concentrations or have similar solubility profiles.

• Expert Insight: Purity should be assessed after each purification step using an appropriate analytical technique such as HPLC, GC, or NMR.[3][10]

• Troubleshooting Steps:

  • Perform a Second Recrystallization: A second recrystallization from the same or a different solvent system can significantly improve purity.

  • Consider Column Chromatography: If recrystallization fails to remove persistent impurities, column chromatography is a more powerful purification technique.

  • Charcoal Treatment: If your product has a colored impurity, adding a small amount of activated charcoal to the hot solution before filtration can help remove it. Be aware that charcoal can also adsorb some of your product, leading to a lower yield.

Column Chromatography Issues

Q4: How do I choose the right solvent system (mobile phase) for column chromatography?

A4: The choice of the mobile phase is critical for achieving good separation.

• Expert Insight: Thin-Layer Chromatography (TLC) is an indispensable tool for developing a solvent system for column chromatography. The ideal solvent system will give your desired compound an Rf value of approximately 0.3-0.4 and show good separation from all impurities.

• Troubleshooting Steps:

  • Start with a Common Solvent System: For moderately polar compounds like benzotriazole derivatives, a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate) is a good starting point.

  • Systematic Solvent Screening with TLC:

    • Spot your crude material on several TLC plates.

    • Run each plate in a different solvent system, varying the ratio of the non-polar to polar solvent (e.g., 9:1, 4:1, 1:1 hexane:ethyl acetate).

    • Visualize the spots under a UV lamp.

    • The solvent system that gives the best separation between your product and impurities with the target Rf value should be used for the column.

  • Adding a Modifier: For very polar compounds that do not move from the baseline, adding a small amount of a highly polar solvent like methanol or a few drops of acetic acid (if the compound is acidic or basic) to the mobile phase can improve elution.

Q5: My compounds are running too fast or too slow on the column. How do I adjust the mobile phase?

A5: This is a common issue that can be easily rectified by adjusting the polarity of the mobile phase.

• Expert Insight: The principle of normal-phase chromatography is "like dissolves like." A more polar mobile phase will move polar compounds up the column faster, while a less polar mobile phase will cause them to move more slowly.

• Troubleshooting Steps:

  • Compounds Running Too Fast (High Rf): Your mobile phase is too polar. Decrease the proportion of the polar solvent (e.g., switch from 1:1 hexane:ethyl acetate to 4:1 hexane:ethyl acetate).

  • Compounds Running Too Slow (Low Rf): Your mobile phase is not polar enough. Increase the proportion of the polar solvent (e.g., switch from 4:1 hexane:ethyl acetate to 1:1 hexane:ethyl acetate).

Q6: The separation between my product and an impurity is poor. What can I do to improve it?

A6: Poor separation can be due to several factors, including the choice of stationary phase and mobile phase.

• Expert Insight: If a simple binary solvent system does not provide adequate separation, you may need to try a different solvent system or a different type of stationary phase.

• Troubleshooting Steps:

  • Try a Different Solvent System: Sometimes, changing one of the solvents in your mobile phase can alter the selectivity of the separation. For example, replacing ethyl acetate with dichloromethane or acetone might improve the resolution.

  • Use a Different Stationary Phase: While silica gel is the most common stationary phase, other options like alumina (basic or neutral) or reverse-phase silica (C18) are available. Reverse-phase chromatography, which uses a non-polar stationary phase and a polar mobile phase, can be particularly effective for separating compounds with different hydrophobicities.

  • Optimize Column Parameters: Using a longer column, a finer mesh silica gel, or a slower flow rate can sometimes improve resolution, although this will increase the purification time.

III. Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general guideline for the recrystallization of 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole. The ideal solvent should be determined by small-scale trials. Ethanol or a mixture of ethyl acetate and hexane are good starting points.

Step-by-Step Methodology:

• Dissolution: Place the crude 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole in an Erlenmeyer flask with a magnetic stir bar.

• Solvent Addition: Add a minimal amount of the chosen recrystallization solvent.

• Heating: Gently heat the mixture on a hot plate with stirring. Add more solvent in small portions until the solid completely dissolves at or near the boiling point of the solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Ice Bath: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove any remaining solvent.

Protocol 2: Silica Gel Column Chromatography

This protocol outlines a general procedure for the purification of 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole by column chromatography. The mobile phase should be determined by TLC analysis as described in Q4.

Step-by-Step Methodology:

• Column Packing: Pack a glass chromatography column with silica gel using the chosen mobile phase (slurry packing is generally preferred).

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a strong solvent like dichloromethane. If the crude product is not very soluble in the mobile phase, it can be adsorbed onto a small amount of silica gel (dry loading).

• Elution: Carefully add the mobile phase to the top of the column and begin to collect fractions. Maintain a constant flow rate.

• Fraction Collection: Collect fractions of a suitable volume in test tubes or vials.

• TLC Analysis: Analyze the collected fractions by TLC to determine which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole.

IV. Data Presentation and Visualization

Table 1: Recommended Starting Solvents for Purification

Purification Method	Solvent System (Starting Point)	Rationale
Recrystallization	Ethanol	Good for moderately polar compounds.
Ethyl Acetate / Hexane	A versatile solvent mixture for tuning polarity.
Column Chromatography	Hexane / Ethyl Acetate (gradient)	A standard mobile phase for separating compounds of moderate polarity on silica gel.
Dichloromethane / Methanol (gradient)	For more polar compounds or when better separation is needed.

Diagram 1: General Purification Workflow

Caption: A typical workflow for the purification of 6-Chloro-1-methyl-1H-benzo[d][1][2][3]triazole.

V. References

• SIELC Technologies. (2018, February 19). Separation of 1H-Benzotriazole, 6-chloro-4-nitro- on Newcrom R1 HPLC column. Retrieved from [Link]

• A CONVENIENT SYNTHESIS OF 1,2,3-TRIAZOLES USING DICHLOROACETALDEHYDE. HETEROCYCLES, Vol. 48, No. 4, 1998.

• American Chemical Society. (n.d.). Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. Retrieved from [Link]

• PubChem. (n.d.). 6,7-dichloro-1H-benzo[d][1][2][3]triazole. Retrieved from [Link]

• Google Patents. (n.d.). US5746840A - Process for preparing enantiomerically pure 6-{4-chlorophenyl) (1 H-1,2,4-triazol-1-YL) methyl}. Retrieved from

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

• MDPI. (2022, July 7). 4-(4-(((1H-Benzo[d][1][2][3]triazol-1-yl)oxy)methyl). Retrieved from [Link]

• MDPI. (2022, February 11). 6-Chloro-3H-benzo[d][1][2][3]dithiazol-2-ium Chloride. Retrieved from [Link]

• ACS Publications. (2026, February 27). The Electrochemical Functionalization of N–H Bond on N-Heterocycles with Isocyanides to Synthesize Azole Urea Compounds and Methanimines. Organic Letters. Retrieved from [Link]

• Newly synthesized benzothiazolyl-1,2,3-triazole derivatives. (2022, November 10). Inorganica Chimica Acta.

• Longdom Publishing. (n.d.). Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds. Retrieved from [Link]

• American Chemical Society. (2020, December 7). 1H-1,2,3-Triazole. Retrieved from [Link]

• PubChem. (n.d.). 6-Chloro-1-hydroxy-1H-benzotriazole. Retrieved from [Link]

• Synthesis and characterization of some heterocyclic compounds from 6-chloro-1,3-benzothiazole-2-thiol. (2024, December 14). Journal of Kufa for Chemical Sciences.

• Google Patents. (n.d.). US3334054A - Purification of benzotriazole. Retrieved from

• van Leerdam, J. A., et al. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT. International Journal of Mass Spectrometry.

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• KWR Water Research Institute. (n.d.). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. Retrieved from [Link]

• Chem-Impex. (n.d.). 6-Chloro-1-hydroxybenzotriazole. Retrieved from [Link]

• Wikipedia. (n.d.). 1,2,3-Triazole. Retrieved from [Link]

• California Department of Public Health. (2025, July 7). CAC-Benzotriazole-1.1 Benzotriazole in Drinking Water by Liquid Chromatography/ Tandem Mass Spectrometry (LC/MS).

• ResearchGate. (2017, November 2). Solubility of triazole?. Retrieved from [Link]

• MDPI. (2021, May 17). Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1-Chloro-1H-1,2,3-benzotriazole. Retrieved from [Link]

• Frontiers in Chemistry. (2022, April 25). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Retrieved from [Link]

• SciSpace. (2019, January 22). Synthesis of 1,2,3-Triazole Derivatives and Its Evaluation as Corrosion Inhibitors for Carbon Steel. Retrieved from [Link]

• Frontiers. (n.d.). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

• Arkat USA. (n.d.). Synthesis of substituted 1,2,3-triazoles via N-sulfonylaziridines. Retrieved from [Link]

Sources

• 1. Separation of 1H-Benzotriazole, 6-chloro-4-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives - American Chemical Society [acs.digitellinc.com]
• 4. chemimpex.com [chemimpex.com]
• 5. acs.org [acs.org]
• 6. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Home Page [chem.ualberta.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. waterboards.ca.gov [waterboards.ca.gov]

Solving regioselectivity issues in benzotriazole alkylation

Ticket ID: BZT-REGIO-001 Subject: Solving N1 vs. N2 Regioselectivity in Benzotriazole Alkylation Status: Open Assigned Specialist: Senior Application Scientist[1]

The Core Directive: Understanding the Ambident Anion

Welcome to the Benzotriazole Technical Support Center. If you are reading this, you are likely facing the classic "Ambident Nucleophile" problem.

The benzotriazolyl anion is a resonance hybrid. Upon deprotonation, the negative charge is delocalized across the N1, N2, and N3 positions.

• N1/N3: These positions are equivalent in the unsubstituted anion. Attack here yields the N1-isomer (chiral/asymmetric environment).

• N2: This position is unique. Attack here yields the N2-isomer (symmetric environment).

The Central Conflict: While N1-alkylation is often the kinetically favored pathway in standard nucleophilic substitutions (

), the N2-isomer is frequently formed as a significant byproduct (or even the major product) depending on the "Hard/Soft" nature of the electrophile, the solvent dielectric constant , and the counter-cation .

Diagnostic Workflow

Before altering your synthesis, use this decision tree to diagnose your specific regioselectivity failure.

Figure 1: Diagnostic logic for troubleshooting N1 vs. N2 ratios based on reaction conditions.

Knowledge Base (FAQs)

Q1: Why does DMF give me a messy mixture of N1 and N2, while Toluene gives mostly N1?

A: This is governed by the Ion-Pairing Theory .[1]

• In Polar Aprotic Solvents (DMF, DMSO): The cation (e.g.,

  , ) is well-solvated, leaving the benzotriazolyl anion as a "naked," free species.[1] The free anion has high electron density at N2 (due to symmetry and repulsion from the benzene ring), leading to increased N2 attack [1].

• In Non-Polar Solvents (Toluene, Benzene): The cation remains tightly coordinated to the anion, usually bridging N1 and N3.[1] The electrophile attacks the N1 position because the cation "guides" the incoming alkyl group or shields the N2 site. This is why Phase Transfer Catalysis (PTC) in non-polar solvents is the gold standard for N1 selectivity [2].

Q2: How do I definitively distinguish N1-alkyl from N2-alkyl isomers?

A: You must use Symmetry Analysis via

NMR.[1]

• N2-Isomer (Symmetric): The benzotriazole ring possesses a plane of symmetry passing through N2. The benzene protons appear as an AA'BB' system (two distinct multiplets).

• N1-Isomer (Asymmetric): The symmetry is broken. The benzene protons appear as an ABCD system (four distinct signals, though overlap often makes it look like 1 multiplet + 3 multiplets).

• Chromatography (TLC): N2 isomers generally have a lower dipole moment and are less polar than N1 isomers.[1] On silica gel, N2 elutes first (higher

  ), while N1 elutes second (lower ) [3].[1]

Q3: Can I convert the N2 isomer into the N1 isomer?

A: Generally, no , not under basic alkylation conditions.[1] However, recent "Lewis Acid Switching" strategies suggest that while N1 is often the kinetic product, N2 can be the thermodynamic product in specific catalytic cycles involving diazo compounds. In standard alkylation with halides, the products are kinetically trapped. You cannot simply heat the N2 isomer to get N1; you must prevent N2 formation at the source [4].

Standard Operating Procedures (Protocols)

Protocol A: High-Selectivity N1-Alkylation (The PTC Method)

Use this for primary alkyl halides when N1 is the desired target.[1]

Mechanism: Interfacial mechanism with tight ion pairing. Regioselectivity: Typically >90% N1.

• Reagents: Benzotriazole (1.0 eq), Alkyl Halide (1.1 eq), NaOH (Solid, pellets, 2.0 eq), Tetrabutylammonium Bromide (TBAB, 0.05 eq).

• Solvent: Toluene (0.5 M concentration).

• Procedure:

  • Dissolve Benzotriazole and TBAB in Toluene.

  • Add solid NaOH (do not use aqueous solution to maintain tight ion pairing).[1]

  • Stir at reflux for 1-3 hours.

  • Monitor: Check TLC. The top spot is trace N2; the major lower spot is N1.

• Workup: Filter off inorganic solids. Wash filtrate with water. Evaporate Toluene.

• Purification: Recrystallization from Ethanol usually yields pure N1 isomer.

Protocol B: Controlled N2-Enrichment (Homogeneous Method)

Use this if you actually need the N2 isomer or are studying biological activity of both.[1]

Mechanism:

on a free "naked" anion. Regioselectivity: Typically 60:40 (N1:N2) or higher N2 content depending on sterics.[1]

• Reagents: Benzotriazole (1.0 eq), Alkyl Halide (1.2 eq),

  (2.0 eq).

• Solvent: DMF or Acetone (Anhydrous).[1]

• Procedure:

  • Stir Benzotriazole and Base in DMF for 30 min to generate the free anion.

  • Add Alkyl Halide dropwise.[2]

  • Stir at RT (heating increases N1 via thermodynamic equilibration in rare cases, keep cool for kinetic N2).[1]

• Purification: Flash Chromatography is mandatory .[1]

  • Stationary Phase: Silica Gel.[1]

  • Mobile Phase: Hexane:EtOAc (Start 9:1).[1]

  • Elution Order: Collect the first UV-active fraction (N2).[1] The second fraction is N1.[3]

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Low N1:N2 Ratio (Too much N2)	Solvent is too polar (DMF/DMSO).[1]	Switch to Toluene or Benzene with a Phase Transfer Catalyst (Protocol A).[1]
Low N1:N2 Ratio	Counter-ion is too large/soft ( ).[1]	Switch to a harder cation ( or ) to encourage tight ion pairing at N1.[1]
No Reaction	Alkyl chloride is too unreactive.	Add NaI (Finkelstein condition) or switch to Alkyl Bromide/Iodide.[1]
Cannot Separate Isomers	Polarity difference is small.	Use Toluene:Acetone gradients instead of Hexane:EtOAc. N2 is significantly less polar.
Product is an Oil (should be solid)	Isomer mixture depresses MP.[1]	You must separate isomers via column.[2] Pure N1/N2 are often crystalline; mixtures are oils.

Advanced Mechanistic Visualization

The following diagram illustrates the divergence in transition states based on solvation.

Figure 2: Mechanistic divergence driven by solvent-mediated ion pairing.[1]

References

• Katritzky, A. R., et al. "The chemistry of benzotriazoles.[1][4] Reactions with aldehydes and aldehyde derivatives."[4] Journal of the Chemical Society, Perkin Transactions 1, 1987.[4] [4][5]

• BenchChem Technical Notes. "N-Alkylation of 7-Chloro-1H-benzo[d]triazole: Application Notes and Generalized Protocols." BenchChem Support, 2025.[2][6] [1]

• Sielc Technologies. "Separation of 1,2,3-Benzotriazole on Newcrom R1 HPLC column." Application Note, 2018.

• Lin, H., et al. "Lewis acid-switched regiodivergent N1/N2-alkylation of benzotriazoles with α-hydroxyl diazo compounds." Chemical Communications, 2026.

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The chemistry of N-substituted benzotriazoles. Part 2. Reactions of benzotriazole with aldehydes and aldehyde derivatives. 1-(α-Hydroxyalkyl)-, 1-(α-alkoxyalkyl)-, and 1-(α-acyloxyalkyl)benzotriazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Yields in Nitration of Chloromethylbenzotriazoles

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you are likely aware that the nitration of benzotriazole derivatives is notoriously difficult. When you introduce a highly labile functional group—such as a chloromethyl (-CH₂Cl) moiety—into this already challenging system, standard synthetic protocols often fail, resulting in abysmal yields, degraded starting materials, and complex isomeric mixtures.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. We will dissect the fundamental chemical causality behind these failures and provide field-proven, self-validating methodologies to achieve high-yielding, regioselective nitrations.

The Chemical Dilemma: Deactivation vs. Lability

The fundamental conflict in nitrating chloromethylbenzotriazoles (such as 1-(chloromethyl)-1H-benzotriazole) lies in the opposing electronic requirements of the molecule's two distinct regions:

• The Deactivated Aromatic Ring: The benzotriazole ring system is inherently electron-deficient. In standard highly acidic nitrating mixtures (e.g., HNO₃/H₂SO₄), the triazole nitrogen readily protonates to form a benzdiazolium cation. This species is severely deactivated toward electrophilic aromatic substitution (EAS), typically requiring elevated temperatures (>60 °C) to force the nitration to occur[1].

• The Labile Chloromethyl Group: The -CH₂Cl group is highly susceptible to nucleophilic attack. Under the harsh, aqueous, and elevated temperature conditions required to nitrate the deactivated ring, the chloromethyl group rapidly hydrolyzes to form a hydroxymethyl (-CH₂OH) byproduct[2].

Attempting to solve the first problem (by increasing temperature) exacerbates the second problem (by accelerating hydrolysis).

Mechanistic Root Cause Analysis

Mechanistic pathways showing competing hydrolysis and deactivation during standard nitration.

Diagnostic Dashboard & Quantitative Analysis

If your reaction is failing, the first step is to analyze the crude mixture via LC-MS or NMR. Use the workflow below to diagnose the specific failure mode.

Diagnostic workflow for identifying and resolving chloromethylbenzotriazole nitration failures.

Quantitative Impact of Nitration Conditions

To understand why standard methods fail, compare the typical product distributions across different nitrating systems. The data below illustrates why shifting to an anhydrous, highly electrophilic system is mandatory for this substrate.

Table 1: Impact of Nitration Conditions on 1-(Chloromethyl)-1H-benzotriazole Yields

Nitration System	Temperature (°C)	Reaction Time (h)	Conversion (%)	Hydrolysis Byproduct (%)	Target Nitro Isomers Yield (%)
Standard Mixed Acid (65% HNO₃ / 98% H₂SO₄)	60	4.0	>90	45 - 60	20 - 30
Fuming Mixed Acid (100% HNO₃ / Oleum)	25	2.0	85	<5	40 - 50
Anhydrous (TMAN / Tf₂O in DCM)[3]	0 to 25	2.0	>95	<1	80 - 85

Methodology Vault: Anhydrous Nitration Protocol

To bypass the hydrolytic degradation of the chloromethyl group while overcoming the deactivation of the benzotriazole ring, we must abandon aqueous mixed acids. The most effective approach is the in situ generation of Nitronium Triflate using Tetramethylammonium Nitrate (TMAN) and Trifluoromethanesulfonic Anhydride (Tf₂O) in an anhydrous solvent[3].

This protocol is a self-validating system : it includes specific visual and analytical checkpoints so you can confirm the chemistry is functioning correctly at every stage.

Step-by-Step Protocol: TMAN/Tf₂O Anhydrous Nitration

Reagents Required:

• 1-(Chloromethyl)-1H-benzotriazole (1.0 eq)

• Tetramethylammonium nitrate (TMAN, 1.5 eq)

• Trifluoromethanesulfonic anhydride (Tf₂O, 1.5 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• System Preparation: Flame-dry a round-bottom flask under a strict nitrogen atmosphere. Add TMAN (1.5 eq) and anhydrous DCM (10 mL per mmol of substrate).

  • Causality: TMAN is largely insoluble in DCM at this stage. You are creating a heterogeneous suspension. Absolute exclusion of moisture is critical here to protect the -CH₂Cl group later.

• Nitronium Generation: Cool the suspension to 0 °C using an ice bath. Add Tf₂O (1.5 eq) dropwise over 10 minutes via syringe.

  • Validation Checkpoint: As the Tf₂O reacts with TMAN, the suspension will dissolve, forming a clear, pale-yellow solution of highly reactive nitronium triflate (NO₂⁺ OTf⁻). If the solution turns dark brown or evolves excessive gas, moisture has breached your system, and the Tf₂O is hydrolyzing.

• Substrate Addition: Dissolve 1-(Chloromethyl)-1H-benzotriazole (1.0 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the nitronium complex at 0 °C.

  • Causality: The extreme electrophilicity of the nitronium triflate allows the EAS reaction to proceed at 0 °C, completely bypassing the need for the destructive heating required in standard H₂SO₄ protocols.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 2 hours.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). You should observe the complete disappearance of the starting material and the emergence of two closely eluting, UV-active spots (representing the 4-nitro and 7-nitro regioisomers).

• Quench and Isolation: Quench the reaction by carefully pouring it into a vigorously stirred beaker of saturated aqueous NaHCO₃ at 0 °C.

  • Causality: The byproduct of this reaction is triflic acid. Immediate neutralization prevents acid-catalyzed hydrolysis of the chloromethyl group during the aqueous workup phase.

• Extraction: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude nitro-isomers.

Expert FAQs

Q: My LC-MS shows a massive peak at[M - Cl + OH] (Mass +18 Da). What is happening? A: You are observing the acid-catalyzed hydrolysis of your chloromethyl group to a hydroxymethyl group. The -CH₂Cl moiety is highly labile. If you are using standard 65% Nitric Acid, the water content combined with the high temperatures (>60 °C) required to nitrate the deactivated benzotriazole ring causes rapid nucleophilic substitution[2]. You must switch to the anhydrous TMAN/Tf₂O protocol detailed above.

Q: I successfully nitrated the compound, but NMR shows a mixture of products. Why isn't the reaction regioselective? A: This is an inherent property of the benzotriazole ring system. Computational models and experimental data confirm that electrophilic attack on 1-substituted benzotriazoles preferentially occurs at both the 4- and 7-positions of the benzene ring[1][4]. Because the electronic differences between the C-4 and C-7 positions are minimal, a mixture (often around a 1.2:1 ratio) is standard. Separation usually requires careful silica gel column chromatography or selective recrystallization from toluene or ethanol.

Q: Can I use microwave-assisted synthesis to force the nitration and reduce reaction times? A: Yes, microwave irradiation is a highly effective tool for benzotriazole derivatization. Studies have shown that microwave-assisted synthesis can reduce reaction times from hours to mere minutes while simultaneously boosting yields (e.g., from 72% to 85% in related chloromethylations)[5][6]. By drastically reducing the time the molecule spends in a hostile, acidic environment, you kinetically limit the amount of -CH₂Cl hydrolysis that can occur. However, for absolute preservation of the chloromethyl group, microwave assistance should ideally be paired with anhydrous reagents.

Q: My starting material seems to polymerize or turn into a black tar when I add the mixed acid. How do I prevent this? A: This is a classic thermal runaway issue. The protonation of the triazole ring and the initial mixing of acids are highly exothermic. If the local temperature spikes, the chloromethyl group can undergo intermolecular alkylations, leading to oligomerization. Always pre-form your nitrating complex (whether mixed acid or nitronium triflate) and cool it to 0 °C before slowly adding your benzotriazole substrate.

References

• Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives. nih.gov.
• Synthesis of 1-Chloromethyl benzotriazole. prepchem.com.
• Application Notes & Protocols for Microwave-Assisted Synthesis of Benzotriazole Derivatives. benchchem.com.
• 1-Methyl-7-nitrobenzotriazole. benchchem.com.
• Quantum-chemical studies of benzazoles nitration. researchgate.net.
• Electrophilic Tetraalkylammonium Nitrate Nitration. II. Improved Anhydrous Aromatic and Heteroaromatic Mononitration with Tetramethylammonium Nitrate and Triflic Anhydride. The Journal of Organic Chemistry Vol. 68 No. 2 - ACS Publications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. prepchem.com [prepchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Removing unreacted starting materials from 6-Chloro-1-methylbenzotriazole synthesis

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals involved in the synthesis of 6-Chloro-1-methylbenzotriazole. A common challenge in the synthesis of N-alkylated benzotriazoles is the removal of unreacted starting materials, primarily the precursor 6-chlorobenzotriazole. The presence of this impurity can interfere with subsequent reactions and compromise the integrity of biological assays.

This document provides a structured, in-depth guide to troubleshooting and resolving this critical purification challenge. We will move beyond simple procedural lists to explain the chemical principles behind each purification strategy, ensuring you can adapt and optimize these methods for your specific experimental context.

Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the purification of 6-Chloro-1-methylbenzotriazole in a direct question-and-answer format.

Q1: My post-reaction analysis (TLC, NMR) shows a significant amount of unreacted 6-chlorobenzotriazole. What is the most efficient first step for its removal?

A1: Alkaline Liquid-Liquid Extraction.

The most robust and efficient method for removing unreacted 6-chlorobenzotriazole is an alkaline liquid-liquid extraction. This technique exploits the key chemical difference between your starting material and your product.

• The Principle (Causality): 6-chlorobenzotriazole possesses an acidic proton on one of the triazole nitrogen atoms (an N-H bond). In the presence of a mild aqueous base, such as sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃), this proton is removed to form a water-soluble sodium salt. Your product, 6-Chloro-1-methylbenzotriazole, lacks this acidic N-H proton and will not react with the base, remaining dissolved in the organic solvent. This difference in reactivity allows for a clean separation. A patent for benzotriazole purification details a similar process where the sodium salt of benzotriazole is formed to separate it from impurities.[1]

• Workflow Visualization:

  Caption: Workflow for alkaline liquid-liquid extraction.

See Protocol 1 for a detailed, step-by-step methodology.

Q2: I performed the alkaline wash, but my product is still discolored and shows minor impurities. What should I do next?

A2: Recrystallization or Activated Charcoal Treatment.

If impurities persist after extraction, particularly colored byproducts, recrystallization is the next logical step.[2] This classical purification technique relies on differences in solubility between your product and the remaining impurities at different temperatures.[3]

• The Principle (Causality): An ideal recrystallization solvent will dissolve your product completely at an elevated temperature but only sparingly at low temperatures.[3] As the saturated hot solution cools, the solubility of the product decreases, forcing it to crystallize out in a pure form while the impurities remain dissolved in the cold solvent.

• Solvent Selection: The choice of solvent is critical. For benzotriazole derivatives, common solvent systems include ethanol/water mixtures or ethyl acetate/hexane.[2][4] You should perform small-scale solubility tests to determine the optimal solvent or solvent pair for your specific product.

• For Persistent Color: If the product remains colored (e.g., yellow or tan) after recrystallization, this is likely due to high molecular weight, polar, "tarry" impurities.[5] These can be effectively removed by treating the hot solution with a small amount of activated charcoal before the filtration step. The charcoal adsorbs the colored impurities, which are then removed by hot filtration.[2][5]

See Protocol 2 for a detailed recrystallization procedure.

Q3: My product is an oil, or it co-precipitates with the starting material during recrystallization. Is there an alternative high-purity method?

A3: Silica Gel Column Chromatography.

When extraction and recrystallization are insufficient or impractical, silica gel column chromatography is the most powerful technique for obtaining highly pure material.[6][7][8] This method separates compounds based on their differential adsorption to a stationary phase (silica gel) while being carried by a mobile phase (solvent).

• The Principle (Causality): Silica gel is a polar stationary phase. Compounds in your mixture will adhere to it to varying degrees based on their polarity. Less polar compounds spend more time in the non-polar mobile phase and travel down the column faster. More polar compounds adhere more strongly to the silica and elute later. Since 6-chlorobenzotriazole (with its N-H group) is more polar than the N-methylated product, it will move more slowly down the column, allowing for a clean separation.

• Starting Conditions: A good starting point for the mobile phase is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[2][4] You can determine the optimal ratio by running analytical Thin Layer Chromatography (TLC) plates first. Aim for an Rf value of 0.2-0.4 for your product.

See Protocol 3 for a guide to column chromatography.

Q4: How do I choose the right purification strategy from the start?

A4: Use the following decision tree based on your initial purity assessment.

Caption: Decision workflow for purification strategy.

Detailed Experimental Protocols

Protocol 1: Alkaline Liquid-Liquid Extraction

This protocol is designed to remove acidic impurities, primarily unreacted 6-chlorobenzotriazole.

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent, such as ethyl acetate or dichloromethane (DCM). Use approximately 10-20 mL of solvent per gram of crude material.

• Transfer: Transfer the organic solution to a separatory funnel of appropriate size.

• First Wash: Add an equal volume of a 1M aqueous sodium hydroxide (NaOH) solution to the funnel.

  • Expert Insight: While 1M NaOH is effective, a milder base like 5% aqueous sodium carbonate (Na₂CO₃) can also be used and may prevent potential hydrolysis of sensitive functional groups, though this is not a major concern for this specific product.

• Extraction: Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release any pressure buildup.

• Separation: Place the funnel in a ring stand and allow the layers to fully separate. The aqueous layer contains the sodium salt of the unreacted starting material.

• Drain: Drain the lower (aqueous) layer and discard it.

• Repeat Wash: Repeat the wash (steps 3-6) one more time with the NaOH or Na₂CO₃ solution to ensure complete removal.

• Neutral Wash: Wash the organic layer with an equal volume of water, followed by an equal volume of saturated sodium chloride solution (brine). The brine wash helps to break any emulsions and removes residual water from the organic layer.

• Drying: Drain the organic layer into a clean Erlenmeyer flask and dry it over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Isolation: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the purified product.

Protocol 2: Recrystallization from a Mixed-Solvent System

This protocol is a general guideline. The ideal solvent and volumes should be determined by small-scale trials.

• Solvent Selection: Identify a suitable solvent pair (e.g., ethanol and water, or ethyl acetate and hexanes). In a good pair, your product is highly soluble in the "good" solvent (e.g., ethanol) and poorly soluble in the "bad" solvent (e.g., water), and the two solvents are miscible.[9]

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the "good" solvent dropwise while heating the mixture (e.g., on a hot plate with stirring) until the solid just dissolves. Use the minimum amount of hot solvent necessary.[3]

• Charcoal Treatment (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a very small amount of activated charcoal (e.g., a spatula tip). Re-heat the mixture to boiling for a few minutes.

• Hot Filtration (Crucial if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step removes the charcoal and any insoluble impurities.

• Induce Crystallization: Add the "bad" solvent dropwise to the hot, clear filtrate until you see persistent cloudiness (turbidity). Then, add a few more drops of the "good" solvent until the solution becomes clear again.[9]

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask. Slow cooling promotes the formation of larger, purer crystals.

• Ice Bath: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals on the filter with a small amount of the ice-cold "bad" solvent (or the cold solvent mixture) to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Protocol 3: Silica Gel Column Chromatography

This protocol assumes basic familiarity with setting up a chromatography column.

• TLC Analysis: First, analyze your crude mixture by TLC. Test various mobile phase ratios (e.g., Hexane:Ethyl Acetate from 9:1 to 1:1). The ideal system will show good separation between your product spot and the starting material spot, with the product having an Rf of ~0.3.[4]

• Column Packing: Pack a glass column with silica gel using the chosen mobile phase (as a slurry). Ensure there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like DCM. If using a stronger solvent, pre-adsorb the mixture onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column. This "dry loading" method often results in better separation.

• Elution: Add the mobile phase to the top of the column and begin collecting fractions. Apply gentle air pressure to maintain a steady flow rate.

• Monitoring: Monitor the fractions being eluted using TLC. Spot each fraction (or every few fractions) on a TLC plate alongside your crude material and pure starting material references.

• Combine & Concentrate: Once all fractions have been analyzed, combine the fractions that contain only your pure product.

• Isolation: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain your final, highly purified product.

Data Presentation

Solvent	Boiling Point (°C)	Polarity Index	Notes on Use for Recrystallization
Water	100.0	10.2	Often used as the "bad" or anti-solvent with a miscible organic solvent like ethanol.
Ethanol	78.4	4.3	Good "good" solvent for many polar organic molecules. Forms a common pair with water.
Ethyl Acetate	77.1	4.4	Medium polarity solvent. Forms a good pair with non-polar solvents like hexanes.
Hexanes	~69.0	0.1	Non-polar solvent. Often used as the "bad" solvent with ethyl acetate or DCM.
Dichloromethane (DCM)	39.6	3.1	Effective solvent, but its low boiling point can make recrystallization tricky.
Acetone	56.0	5.1	A very strong solvent; often dissolves compounds too well even when cold.[10]

This table summarizes general properties to guide solvent selection for recrystallization based on established principles.[3]

References

• TSI Journals. (2016, October 6). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Available at: [Link]

• PubMed. (2021, June 5). Determination of benzotriazole and benzothiazole derivatives in human urine by eco-friendly deep eutectic solvent-based ultrasound-assisted liquid-liquid microextraction... Available at: [Link]

• European Patent Office. (n.d.). Process for the preparation of benzotriazole derivatives - EP 0794179 A1. Available at: [Link]

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. Available at: [Link]

• SIELC Technologies. (2018, February 16). Separation of 5-Methyl-1H-benzotriazole on Newcrom R1 HPLC column. Available at: [Link]

• Google Patents. (n.d.). US3334054A - Purification of benzotriazole.
• Google Patents. (n.d.). JP2007224014A - Method for purification of benzotriazole derivative.

• Organic Syntheses. (n.d.). 1,2,3-benzotriazole. Available at: [Link]

• ResearchGate. (2025, August 5). Determination of 1,2,3-benzotriazole in aqueous solutions and air by reaction-gas-liquid chromatography | Request PDF. Available at: [Link]

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• IOPscience. (n.d.). A novel compound cleaning solution for benzotriazole removal after copper CMP. Available at: [Link]

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• PubMed. (2014, April 4). Determination of benzotriazoles in water samples by concurrent derivatization-dispersive liquid-liquid microextraction followed by gas chromatography-mass spectrometry. Available at: [Link]

• IISTE.org. (n.d.). The Preparation of Some 1,2,4-Triazole Ester and Benzotriazole Ester Derivatives. Available at: [Link]

• ACS Publications. (2020, September 9). Visible-Light-Promoted Site-Selective N1-Alkylation of Benzotriazoles with α-Diazoacetates | Organic Letters. Available at: [Link]

• National Institutes of Health. (n.d.). 1-Chloromethyl-1H-1,2,3-benzotriazole - PMC. Available at: [Link]

• Hindawi. (2010, September 24). Synthesis and Biological Activity of New Series of N-[3-(1H-1,2,3-Benzotriazol-1-yl)propyl]. Available at: [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Available at: [Link]

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• Google Patents. (n.d.). CN1085664C - Process for synthesizing methyl benzotriazazole.

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• ResearchGate. (2025, August 10). (PDF) METHOD DEVELOPMENTON HPLC AND RESEARCHANALYSIS OF EMERGING5- METHYL-1H-BENZOTRIAZOLE INAQUEOUS ENVIRONMENT. Available at: [Link]

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• Carl ROTH. (n.d.). O-(1H-6-Chlorobenzotriazole-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HCTU), 1 kg. Available at: [Link]

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Reference Data & Comparative Studies

Precision Separation of Benzotriazole Corrosion Inhibitors: A Comparative HPLC Guide

Executive Summary

Benzotriazole (BTA) and its methylated derivatives (Tolyltriazole, TTA) are ubiquitous corrosion inhibitors and emerging environmental contaminants.[1] Their analysis is complicated by structural isomerism (e.g., 4-methyl vs. 5-methyl tautomers) and amphoteric properties. This guide moves beyond generic protocols, offering a comparative analysis of C18 versus Phenyl-Hexyl stationary phases.[2][3][4] It provides a self-validating workflow to achieve baseline resolution of critical isomeric pairs, essential for accurate quantification in drug development and environmental toxicology.

Chemical Context: The Separation Challenge

To optimize retention, one must understand the analyte's behavior in solution. Benzotriazoles are nitrogenous heterocycles with amphoteric character.

• Acidity & pKa: 1H-benzotriazole has a pKa of approximately 8.2–8.4. At neutral pH, it exists in equilibrium with its ionized form, leading to poor retention and peak tailing on reversed-phase columns. Acidic conditions (pH < 3.0) are strictly required to keep the molecule protonated (neutral) and maximize hydrophobic interaction.

• Isomerism: Commercial "Tolyltriazole" is a mixture of 4-methyl-1H-benzotriazole (4-MeBT) and 5-methyl-1H-benzotriazole (5-MeBT). These isomers have identical mass and similar logP values, making them difficult to resolve on standard C18 columns.

Analyte Properties Table

Analyte	Abbr.[3][5][6]	pKa	logP (approx)	Critical Separation Challenge
1H-Benzotriazole	BTA	8.4	1.44	Early elution, polar interference
5-Methyl-1H-benzotriazole	5-MeBT	8.8	1.71	Co-elution with 4-MeBT
4-Methyl-1H-benzotriazole	4-MeBT	8.8	1.73	Co-elution with 5-MeBT
5,6-Dimethyl-1H-benzotriazole	XTA	~9.0	2.0+	Late elution, peak broadening

Strategic Column Selection: C18 vs. Phenyl-Hexyl

The choice of stationary phase is the primary driver of selectivity (

).

Mechanism of Interaction

• C18 (Octadecyl): Relies almost exclusively on hydrophobic (Van der Waals) interactions . It separates based on the "greasiness" of the molecule. Since 4-MeBT and 5-MeBT have nearly identical hydrophobicity, C18 often yields a single broad peak or partial separation.

• Phenyl-Hexyl: Combines hydrophobic retention (via the hexyl linker) with

  (pi-pi) stacking interactions (via the phenyl ring). The electron distribution differs slightly between the 4-methyl and 5-methyl isomers due to the position of the electron-donating methyl group relative to the triazole ring. The Phenyl-Hexyl phase can exploit these subtle electronic differences to resolve the isomers.[3]

Visualizing the Separation Mechanism

Figure 1: Mechanistic difference between C18 and Phenyl-Hexyl phases. The dual-mode interaction of the Phenyl phase provides the necessary selectivity for structural isomers.

Experimental Protocol (Self-Validating)

This protocol is designed to be self-validating . It includes a System Suitability Test (SST) that forces the operator to verify resolution before proceeding to sample analysis.

Reagents & Equipment[1][4]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7). Note: Do not use phosphate buffer if using MS detection.

• Mobile Phase B: Methanol (LC-MS Grade). Note: Methanol is preferred over Acetonitrile for Phenyl columns as Acetonitrile can suppress

  interactions.

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm) or equivalent.

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV @ 260 nm (primary) and 280 nm.

Step-by-Step Gradient Method

• Equilibration: Run 95% A / 5% B for 10 minutes.

• Injection: Inject 10 µL of standard mixture (10 ppm each of BTA, 4-MeBT, 5-MeBT).

• Gradient Profile:

  • 0.0 min: 5% B

  • 2.0 min: 5% B (Isocratic hold to stack polar impurities)

  • 15.0 min: 60% B (Linear ramp)[7]

  • 16.0 min: 95% B (Wash)

  • 20.0 min: 95% B[7]

  • 20.1 min: 5% B (Re-equilibration)

• System Suitability Test (SST):

  • Calculate Resolution (

    ) between 4-MeBT and 5-MeBT.

  • Pass Criteria:

    (Baseline separation).

  • Fail Action: If

    , lower column temperature to 25°C or switch Mobile Phase B to pure Methanol if ACN was used.

Performance Comparison Data

The following data summarizes typical retention times (

) and resolution metrics observed under the protocol conditions described above.

Table 1: Retention Time Comparison (Phenyl-Hexyl vs. C18)

Analyte	(min) on C18	(min) on Phenyl-Hexyl	Resolution ( ) on Phenyl-Hexyl
1H-Benzotriazole	4.2	4.8	N/A (First peak)
5-Methyl-1H-benzotriazole	6.5	7.2	> 2.0 (vs BTA)
4-Methyl-1H-benzotriazole	6.6 (Co-elutes)	7.9	1.8 (vs 5-MeBT)
5,6-Dimethyl-1H-benzotriazole	8.1	9.5	> 3.0

Note: Data represents average values using MeOH/Water/Formic Acid gradients. C18 columns typically show

(co-elution) for the methyl isomers under these specific conditions.

Method Development Decision Tree

Use this logic flow to troubleshoot or adapt the method for complex matrices (e.g., wastewater, plasma).

Figure 2: Decision tree for optimizing benzotriazole separation, prioritizing pH control and stationary phase selection.

Troubleshooting & Expert Insights

Peak Tailing

• Cause: Secondary interactions between the basic nitrogen of the triazole ring and residual silanols on the silica surface.

• Solution: Ensure the mobile phase pH is at least 2 units below the pKa (i.e., pH < 6). For severe tailing, add 10-20 mM Ammonium Formate to the aqueous mobile phase to compete for silanol sites.

Solvent Mismatch

• Observation: Distorted or split peaks for early eluting BTA.

• Cause: Injecting the sample in 100% Methanol when the initial gradient is 95% Water.

• Solution: Dissolve standards and samples in a solvent composition matching the initial mobile phase (e.g., 5-10% Methanol in Water).

References

• Loos, R., et al. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT. SciSpace. 8

• Agilent Technologies. (2009).[2] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Agilent Application Note. 2[9]

• Voutsa, D., et al. (2005). Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry. PubMed.[10] 11

• PubChem. (2025).[6][10] 1H-Benzotriazole Compound Summary. National Library of Medicine. 6[9]

• SIELC Technologies. (2018). Separation of 5-Methyl-1H-benzotriazole on Newcrom R1 HPLC column. SIELC Application Data. 12[9]

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Safety & Regulatory Compliance

Personal protective equipment for handling 6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole

This guide is structured to serve as an operational standard for handling 6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole . As a Senior Application Scientist, I have designed this to go beyond generic safety data sheets (SDS). This protocol addresses the specific physicochemical behaviors of halogenated benzotriazoles—specifically their dusting potential, static charge accumulation, and lipophilicity.

Executive Safety Summary

The Core Risk: While many researchers are familiar with Benzotriazole (corrosion inhibitor) or HOBt (explosive coupling agent), 6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole presents a unique hybrid profile.[1]

• The "Chloro" Factor: The halogen substitution significantly increases lipophilicity compared to the parent benzotriazole.[1] This means enhanced skin absorption .[1] Standard latex gloves are insufficient; nitrile is mandatory.[1]

• The "1-Methyl" Factor: Unlike 1-Hydroxybenzotriazole (HOBt), the methylation at the N1 position stabilizes the triazole ring, significantly reducing shock sensitivity.[1] However, it remains a nitrogen-rich heterocycle; thermal decomposition can still release toxic nitrogen oxides (NOx) and hydrogen chloride (HCl) gas.[1]

• Physical State: This compound typically exists as a fluffy, electrostatic solid.[1] The primary exposure vector is dust inhalation during weighing.[1]

Hazard Identification & Risk Assessment

Treat this substance as a Category 2 Skin/Eye Irritant and Category 3 Respiratory Irritant with potential for acute toxicity if swallowed.[1]

Hazard Class	GHS Code	Operational Implication
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][2][3] Do not keep water bottles in the weighing area.
Skin Irritation	H315	Causes skin irritation.[1][4] High risk of dermatitis upon repeated exposure.[1]
Eye Irritation	H319	Causes serious eye irritation.[1][2][4][5] Dust is abrasive and chemically reactive.[1]
STOT - Single Exp.	H335	May cause respiratory irritation.[1][4][6] Zero-tolerance for open-bench weighing.
Aquatic Toxicity	H411	Toxic to aquatic life with long-lasting effects.[1] All rinsate must be captured.[1]

Personal Protective Equipment (PPE) Matrix

The following matrix dictates the minimum protection required. This protocol uses a "Task-Based" approach rather than a blanket rule.

Body Area	PPE Specification	Technical Rationale
Hand Protection	Double Nitrile Gloves (min 0.11 mm thickness)	Why Double? Chlorinated aromatics can permeate thin nitrile over time.[1] The outer glove takes the mechanical stress and contamination; the inner glove protects during doffing.[1] Latex is strictly prohibited due to poor organic solvent resistance.[1]
Respiratory	Fume Hood (Primary) or N95/P3 Respirator (Secondary)	Engineering controls (Hood) are superior to PPE. If weighing outside a hood (not recommended), a fit-tested N95 is required to block fine particulates.[1]
Eye/Face	Chemical Safety Goggles (Indirect Vent)	Safety glasses with side shields are acceptable only if working behind a sash. If actively pouring or creating a suspension, goggles are required to prevent dust bypass.[1]
Body	Lab Coat (Cotton/Poly blend) + Tyvek Sleeves	Benzotriazole dust clings to fabric. Tyvek wrist sleeves bridge the gap between glove and coat, preventing "wrist gap" exposure.

Operational Protocol: Safe Handling Workflow

Phase A: Preparation & Weighing (The Critical Step)

Static electricity is the enemy here. Benzotriazoles are prone to static charge, causing the powder to "jump" or disperse unexpectedly.

• Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Vented Balance Enclosure (VBE) .[1]

• Static Mitigation: Use an antistatic gun or a polonium strip near the balance if the powder is flighty.[1]

• Transfer Tool: Use a disposable plastic spatula or a stainless steel scoop.[1] Avoid glass spatulas which can break if the solid is caked.[1]

Phase B: Solubilization & Reaction[1]

• Solvent Choice: The compound is soluble in DCM (Dichloromethane), DMF, and DMSO.

• Exotherm Watch: When dissolving in reactive solvents, add the solid slowly. Although the 1-methyl group stabilizes the ring, rapid dissolution can generate heat.[1]

• Inert Atmosphere: While not strictly pyrophoric, running reactions under Nitrogen/Argon is Good Laboratory Practice (GLP) to prevent side-oxidation of the chloro-group.[1]

Phase C: Decontamination & Doffing[1]

• Wipe Down: Wipe the balance area with a wet paper towel (solvent-dampened) before removing PPE.[1] This captures invisible dust.[1]

• Glove Removal: Use the "Beak Method" (pulling one glove off using the beak of the other) to ensure skin never touches the outer glove surface.[1]

Visualized Workflow (Graphviz)

The following diagram illustrates the "Cradle-to-Grave" workflow for handling this chemical, emphasizing the decision nodes for spills and waste.

Figure 1: Operational workflow for handling 6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole, highlighting critical control points.

Emergency & Disposal Procedures

Spill Management (Solid Powder)

Do NOT sweep. Sweeping generates airborne dust.[1]

• Isolate: Clear the immediate area.[1]

• Dampen: Gently mist the spilled powder with a solvent (Isopropanol or Water) to suppress dust.[1]

• Wipe: Use a chemically resistant wipe to scoop up the damp paste.[1]

• Dispose: Place wipes into a wide-mouth jar labeled "Hazardous Waste - Solid (Benzotriazole Contaminated)."

Waste Disposal Stream

This compound contains Chlorine and Nitrogen .[1]

• Correct Stream: Halogenated Organic Waste .[1]

• Incorrect Stream: Do not place in General Organic Waste if your facility incinerates non-halogenated waste separately (burning chlorinated compounds releases HCl and Dioxins).[1]

• Aqueous Waste: If the compound is in water, it must be collected as "Aqueous Toxic Waste" due to aquatic toxicity (H411). Do not pour down the sink.

References

• National Center for Biotechnology Information (PubChem). Compound Summary for Benzotriazole Derivatives.[1] (General benzotriazole safety data used for analog extrapolation).[1] Available at: [Link]

• University of California, Berkeley. Glove Selection Guide for Organic Chemicals. (Basis for Nitrile recommendation).[1][4][5][7][8] Available at: [Link]

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